(Ra,S,S)-Me-SpiroBOX

Core Science & Biosynthesis

An In-depth Technical Guide to the Determination of Axial Chirality in (Ra,S,S)-Me-SpiroBOX

Abstract

The precise determination of a molecule's absolute configuration is a cornerstone of modern chemistry, particularly in the realm of asymmetric catalysis and pharmaceutical development. SpiroBOX ligands, a class of privileged C2-symmetric chiral ligands, owe their efficacy to a rigid spirocyclic backbone that induces a well-defined chiral environment. This guide provides an in-depth technical exploration of the methodologies employed to unambiguously determine the axial chirality of the (Ra,S,S)-Methyl-SpiroBOX ligand. We will dissect the foundational principles and practical execution of both definitive and chiroptical methods, namely Single-Crystal X-ray Diffraction (XRD) and a combined approach of Vibrational Circular Dichroism (VCD) spectroscopy with Density Functional Theory (DFT) calculations. This document is structured to provide not just protocols, but the causal logic behind experimental choices, empowering researchers to confidently assign and validate the stereochemistry of these vital catalytic tools.

The Nature of Chirality in SpiroBOX Ligands

Chirality in SpiroBOX ligands is a multi-layered feature, originating from two distinct sources: the point chirality at the oxazoline rings and the axial chirality arising from the spirocyclic core.

• Point Chirality (S,S): The (S,S) designation refers to the absolute configuration of the stereogenic centers on the two oxazoline rings, typically derived from chiral amino acids used in their synthesis.

• Axial Chirality (Ra): The central spiro atom, a quaternary carbon, connects two perpendicular ring systems. This arrangement is not planar, and the non-superimposable mirror images create a chiral axis. The (Ra) or (Sa) designation is assigned based on viewing the molecule along this axis and the resulting clockwise or counter-clockwise priority of the substituents, according to Cahn-Ingold-Prelog rules.[1]

The rigidity of the spiro[4.4]nonane skeleton locks the orientation of the two oxazoline units, creating a C2-symmetric structure that is highly effective in controlling the enantioselectivity of metal-catalyzed reactions.[2] The interplay between the fixed axial chirality and the stereocenters on the oxazoline "pincers" generates a deep and well-defined chiral pocket essential for stereochemical communication.[2]

Caption: Key chirality elements in (Ra,S,S)-Me-SpiroBOX.

Methodologies for Determining Absolute Configuration

Two primary, field-proven methodologies are utilized to determine the absolute configuration of axially chiral molecules like SpiroBOX. The choice between them is often dictated by the physical properties of the sample, specifically its ability to form high-quality single crystals.

Feature	Single-Crystal X-ray Diffraction (XRD)	VCD/ECD Spectroscopy + DFT Calculation
Principle	Direct 3D structure determination via X-ray scattering from a crystal lattice.	Comparison of experimental chiroptical spectrum with quantum-chemically predicted spectra.
Sample Requirement	High-quality, single crystal (>5-10 μm).[3][4]	Solution or liquid sample; no crystallization needed.[5][6]
Confidence Level	Unambiguous, "gold standard" determination.[3][4][7]	High confidence when a good match between experiment and theory is obtained.
Key Phenomenon	Anomalous dispersion (resonant scattering).[4][8][9]	Differential absorption of circularly polarized light (Cotton Effect).[10][11]
Limitations	Crystal growth can be a significant bottleneck.[7][12]	Requires computational resources; accuracy depends on the quality of calculations.
Throughput	Lower; dependent on crystallization success.	Higher; suitable for samples that are difficult to crystallize.[12]

In-Depth Protocol: Single-Crystal X-ray Diffraction (XRD)

XRD stands as the definitive method for absolute configuration assignment.[4] It does not rely on comparison to other standards but determines the three-dimensional arrangement of atoms in space directly.

The Causality of the Method: Anomalous Dispersion

Under normal conditions, the intensity of a diffracted X-ray beam from a plane of atoms (hkl) is identical to that from its inverse plane (-h-k-l), a principle known as Friedel's Law.[13] However, when the energy of the incident X-ray is near the absorption edge of an atom in the crystal, a phase shift occurs in the scattered X-rays.[8][14] This phenomenon, called anomalous dispersion or resonant scattering, breaks Friedel's Law.[4][8] The differences in intensity between these "Friedel pairs" are subtle but measurable and are directly dependent on the absolute structure of the crystal. By analyzing these differences, the absolute configuration of the molecule can be determined without ambiguity.

Experimental Workflow

Caption: Workflow for absolute configuration determination via XRD.

Self-Validation: The primary system for self-validation in this method is the Flack parameter. This value, refined during the crystallographic analysis, ranges from 0 to 1. A value close to 0 with a small standard uncertainty indicates a high probability that the determined absolute configuration is correct. Conversely, a value approaching 1 suggests that the inverted structure is the correct one.

In-Depth Protocol: VCD Spectroscopy and DFT Calculation

For molecules that are difficult to crystallize, the combination of Vibrational Circular Dichroism (VCD) spectroscopy and Density Functional Theory (DFT) provides a powerful and reliable alternative for determining the absolute configuration in solution.[5][6][12][15][16]

The Causality of the Method: Theory Meets Experiment

VCD measures the differential absorption of left- and right-circularly polarized infrared light by a chiral molecule.[17] The resulting VCD spectrum is a unique fingerprint of the molecule's three-dimensional structure, including its absolute configuration. The core principle of this method is to compare the experimentally measured VCD spectrum with a theoretical spectrum generated via ab initio quantum chemical calculations.[16]

Since the theoretical spectrum can be calculated for a precisely known configuration (e.g., the (Ra,S,S)-isomer), a direct comparison allows for an unambiguous assignment. The mirror-image spectrum, corresponding to the (Sa,S,S)-isomer, is simply the inverse of the calculated one. The experimental spectrum will match one of these two theoretical possibilities.

Step-by-Step Experimental and Computational Protocol

Caption: Combined VCD/DFT workflow for absolute configuration assignment.

Protocol Details and Justification

Part A: Experimental Measurement

• Sample Preparation:

  • Protocol: Dissolve ~5-10 mg of (Ra,S,S)-Me-SpiroBOX in ~150 µL of deuterated chloroform (CDCl3).

  • Causality: CDCl3 is chosen because the C-D bond vibrations occur in a region of the IR spectrum that does not typically overlap with the fingerprint region of the analyte, minimizing solvent interference.[12] The concentration must be high enough to yield a good signal but low enough to avoid intermolecular aggregation.

• VCD Spectrum Acquisition:

  • Protocol: Use a VCD spectrometer with a resolution of 4 cm⁻¹. Collect data for 4-8 hours (accumulating scans) to achieve a high-quality spectrum.[16][18]

  • Causality: VCD signals are typically 3 to 5 orders of magnitude weaker than IR absorption signals. Significant signal averaging is therefore mandatory to distinguish the true VCD signal from the background noise.

Part B: Computational Prediction

• Model Building & Optimization:

  • Protocol: Build the (Ra,S,S)-Me-SpiroBOX structure in a molecular modeling program. Perform geometry optimization using a standard DFT functional and basis set, such as B3LYP/6-31G*.[19][20][21] Crucially, include a continuum solvation model (e.g., CPCM for chloroform) to simulate the solution-phase environment of the experiment.[19]

  • Causality: The choice of functional and basis set is a balance between accuracy and computational cost; B3LYP/6-31G* is a well-established level of theory for reliable VCD predictions of organic molecules.[20] The solvent model is critical because solvent polarity can influence conformational preferences and vibrational frequencies, and its inclusion leads to a more accurate prediction.[18]

• Spectrum Calculation and Averaging:

  • Protocol: For the optimized geometry, perform a frequency calculation to predict the IR and VCD spectra. If multiple stable conformers are found, calculate the spectrum for each and combine them using Boltzmann weighting based on their relative free energies.

  • Causality: While SpiroBOX is rigid, this step is crucial for flexible molecules. Even for rigid systems, it confirms the optimized structure is a true energy minimum. Boltzmann averaging ensures the final theoretical spectrum is representative of the conformational population at the experimental temperature.[18]

Part C: Assignment

• Comparison:

  • Protocol: Overlay the experimental VCD spectrum with the calculated spectrum for the (Ra,S,S) isomer and its mathematical inverse (representing the (Sa,S,S) isomer).

  • Trustworthiness: A reliable assignment is made when the signs and relative intensities of the major bands in the experimental spectrum show a clear and consistent match with one of the theoretical spectra across the fingerprint region. This visual confirmation is often supplemented by quantitative similarity metrics.[18]

Conclusion

The determination of axial chirality in ligands like (Ra,S,S)-Me-SpiroBOX is a critical task that underpins their successful application in asymmetric synthesis. While single-crystal X-ray diffraction provides the most definitive and unambiguous answer, its prerequisite of a high-quality crystal can be a significant barrier. The combined methodology of VCD spectroscopy and DFT calculations has emerged as a robust and highly reliable alternative, providing high-confidence assignments for molecules in the solution phase where they are most often used. Mastery of these techniques and the scientific principles that govern them is essential for any researcher working at the forefront of stereoselective chemistry and drug development.

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Unveiling the Electronic and Steric Dynamics of (Ra,S,S)-Me-SpiroBOX in Asymmetric Catalysis

Executive Summary

The development of privileged chiral scaffolds has been the cornerstone of asymmetric transition-metal catalysis. Among these, the (Ra,S,S)-Me-SpiroBOX ligand—a chiral spiro bisoxazoline derivative pioneered by Qilin Zhou and co-workers—stands as a paradigm of structural elegance and catalytic efficiency [1]. By synergizing the axial chirality of a highly rigid 1,1'-spirobiindane backbone with the central chirality of substituted oxazoline rings, this ligand creates a deeply defined, C2​ -symmetric chiral pocket.

This technical guide deconstructs the electronic and steric properties of (Ra,S,S)-Me-SpiroBOX, elucidates its mechanistic role in challenging carbene insertion reactions, and provides self-validating experimental protocols for drug development professionals and synthetic chemists.

Structural Anatomy: The Synergy of Sterics and Rigidity

The architecture of (Ra,S,S)-Me-SpiroBOX is engineered to solve a fundamental problem in asymmetric catalysis: conformational flexibility. Many traditional chiral ligands suffer from rotational freedom, which leads to multiple competing transition states and eroded enantioselectivity.

The Steric Shielding Mechanism

• Axial Chirality ( Ra​ ) : The 1,1'-spirobiindane core is locked in a perpendicular arrangement. This spirocyclic framework minimizes the number of possible conformations, acting as a rigid scaffold that projects the coordinating groups toward the metal center at a highly specific bite angle.

• Central Chirality ( S,S ) : The oxazoline rings bear methyl substituents. While methyl is a relatively small group compared to tert-butyl or phenyl, its placement in the highly restricted spiro environment creates an amplified steric wall.

• The Chiral Pocket : When coordinated to a metal (e.g., Cu, Fe, Ni), the combination of the spiro backbone and the oxazoline substituents forces incoming substrates to approach exclusively from one face. This steric shielding is the primary driver of the exceptional enantiomeric excesses (ee >98%) observed in catalytic applications [2].

Electronic Profile: Tuning Metal Coordination

The electronic properties of (Ra,S,S)-Me-SpiroBOX are dictated by the bisoxazoline (BOX) nitrogen atoms, which act as strong σ -donors.

• Stabilization of Low Oxidation States : The strong σ -donation is crucial for stabilizing metals in lower oxidation states, such as Cu(I) and Fe(II), which are the active species in carbene transfer reactions.

• Overcoming Iron's Labile Nature : Iron is an earth-abundant, non-toxic alternative to precious metals, but it typically exhibits poor enantiocontrol due to its highly labile coordination sphere (rapid ligand exchange). The rigid, bidentate chelation of the SpiroBOX ligand overcomes this lability, "locking" the Fe(II) center into a stable, catalytically active complex that resists degradation during the catalytic cycle [3].

Mechanistic Paradigms: Challenging the Enolate Dogma

For over a decade, the asymmetric insertion of metal-carbenes into X–H bonds (O–H, N–H, S–H) was believed to proceed via a metal-enolate intermediate. However, recent Density Functional Theory (DFT) and DLPNO-CCSD(T) calculations have redefined this mechanism, highlighting the specific role of the SpiroBOX framework [4].

The Metal-Associated Enol Pathway

In SpiroBOX-catalyzed insertions, the preferred route involves a metal-associated enol rather than a free enolate.

• Causality of Enantioselectivity : The metal-associated enol allows for highly specific Non-Covalent Interactions (NCIs) between the substrate and the chiral spiro backbone.

• Stereodetermining Step : The tautomerization (proton transfer) step is stereodetermining. The axial chirality of the SpiroBOX ligand precisely positions the nucleophile, dictating whether the proton transfer occurs via a concerted pathway (as in N-H insertion) or a stepwise pathway (as in O-H insertion), ultimately yielding the enantioenriched product.

Fig 1: Mechanistic pathway of SpiroBOX-catalyzed X-H insertion via a metal-associated enol.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Every reagent choice and physical action is grounded in the electronic and steric requirements of the complex.

Protocol A: Synthesis of (Ra,S,S)-Me-SpiroBOX

The synthesis relies on the optical purity of the starting material, (R)-SPINOL, avoiding late-stage chiral resolution.

Fig 2: Step-by-step synthetic workflow for the preparation of (Ra,S,S)-Me-SpiroBOX from (R)-SPINOL.

• Activation : Convert (R)-1,1'-spirobiindane-7,7'-dicarboxylic acid to its corresponding diacyl chloride using oxalyl chloride and a catalytic amount of DMF in anhydrous CH2​Cl2​ . Causality: Oxalyl chloride is preferred over thionyl chloride here to prevent harsh acidic degradation of the spiro backbone.

• Amidation : Add the diacyl chloride dropwise to a solution of (S)-2-amino-1-propanol and triethylamine at 0 °C.

• Cyclization : Treat the resulting bis-amide with SOCl2​ to form a bis-alkyl chloride intermediate, followed by ring closure using a strong aqueous base (e.g., NaOH).

• Validation : The successful formation of the rigid BOX rings is confirmed by the disappearance of the broad N-H and O-H stretching bands (~3300 cm⁻¹) in the FTIR spectrum, replaced by a sharp C=N stretch at ~1650 cm⁻¹.

Protocol B: Fe-Catalyzed Asymmetric O-H Insertion

This protocol utilizes the earth-abundant FeCl2​ in combination with the SpiroBOX ligand to achieve highly enantioselective O-H insertions [3].

• Catalyst Generation (Glovebox Required) : In an argon-filled glovebox, mix FeCl2​ (5 mol%) and (Ra,S,S)-Me-SpiroBOX (6 mol%) in anhydrous CH2​Cl2​ . Stir for 2 hours. Causality: Fe(II) is highly susceptible to oxidation to catalytically inactive Fe(III). The glovebox ensures a strictly anaerobic environment.

• Anion Exchange : Add NaBArF (Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) (6 mol%). Causality: The bulky, non-coordinating BArF− anion replaces the chloride, generating a highly Lewis acidic cationic iron center capable of decomposing the diazo compound.

• Substrate Addition : Add the alcohol nucleophile (1.0 equiv) to the reaction mixture.

• Controlled Diazo Addition : Using a syringe pump, add the α -diazoester (1.2 equiv) dissolved in CH2​Cl2​ over 2 hours at room temperature.

  • Self-Validating Control: The slow addition ensures the concentration of the diazo compound remains extremely low. If the addition is too fast, the reaction mixture will rapidly evolve excessive N2​ gas and turn dark, yielding diethyl maleate/fumarate (dimerization byproducts). A clean, pale reaction mixture validates proper kinetic control.

• Isolation : Filter through a short pad of silica to remove the iron catalyst, and purify the enantioenriched α -alkoxy ester via flash chromatography.

Quantitative Data Summary

The structural rigidity and electronic tuning of (Ra,S,S)-Me-SpiroBOX translate into exceptional catalytic metrics across various heteroatom-hydrogen bond insertions.

Reaction Type	Catalyst System	Nucleophile	Yield (%)	Enantiomeric Excess (ee %)	Source
N-H Insertion	Cu(I)/(Ra,S,S)-Me-SpiroBOX	Anilines	85 - 94	92 - 98	[2]
O-H Insertion	Fe(II)/(Ra,S,S)-Me-SpiroBOX	Aliphatic Alcohols	80 - 95	95 - 99	[3]
O-H Insertion	Fe(II)/(Ra,S,S)-Me-SpiroBOX	Water ( H2​O )	68 - 97	89 - 93	[3]
S-H Insertion	Cu(I)/(Ra,S,S)-Me-SpiroBOX	Aryl Thiols	75 - 88	85 - 94	[4]

Table 1: Comparative catalytic performance of (Ra,S,S)-Me-SpiroBOX complexes. The data highlights the ligand's versatility in maintaining high enantiocontrol across different transition metals and nucleophiles.

References

• Xie, J.-H., Zhu, S.-F., & Zhou, Q.-L. (2011). Transition metal-catalyzed enantioselective heteroatom–hydrogen bond insertion reactions. Chemical Reviews, 111(3), 1713-1760.[Link]

• Liu, B., Zhu, S.-F., Zhang, W., Chen, C., & Zhou, Q.-L. (2007). Highly Enantioselective Insertion of Carbenoids into N-H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines. Journal of the American Chemical Society, 129(18), 5834-5835.[Link]

• Zhu, S.-F., Chen, C., Cai, Y., & Zhou, Q.-L. (2010). Enantioselective iron-catalysed O-H bond insertions. Nature Chemistry, 2(7), 546-551.[Link]

• Mondal, S., & Thiel, W. (2020). Cu-Catalyzed Asymmetric Carbene Insertion into N–H, O–H, and S–H Bonds: Challenging the Existing Mechanistic Dogma. ACS Catalysis, 10(15), 8531-8541.[Link]

Unveiling the Coordination Geometry and Mechanistic Causality of (Ra,S,S)-Me-SpiroBOX Transition Metal Complexes

Executive Paradigm: The Privileged Spiro Scaffold

In the landscape of asymmetric transition-metal catalysis, the architectural rigidity of the chiral ligand dictates the stereochemical outcome of the reaction. Among the most formidable scaffolds developed is the SpiroBOX family—chiral spiro bis(oxazoline) ligands built upon a 1,1'-spirobiindane backbone. Specifically, the (Ra,S,S)-Me-SpiroBOX stereoisomer has emerged as a "privileged" ligand.

By marrying the axial chirality of the spirobiindane core (Ra) with the central chirality of the methyl-substituted oxazoline rings (S,S), this ligand forces transition metals (such as Cu, Fe, and Ni) into highly defined, rigid coordination geometries. This whitepaper dissects the structural causality, coordination dynamics, and experimental implementation of (Ra,S,S)-Me-SpiroBOX complexes, providing a self-validating blueprint for researchers engineering high-enantioselectivity catalytic systems.

Structural Autopsy & Coordination Dynamics

The efficacy of (Ra,S,S)-Me-SpiroBOX is not accidental; it is a direct consequence of its geometric constraints. The spiro[4.4]nonane-derived core minimizes the number of possible ligand conformations, effectively locking the metal center into a deep, C2​ -symmetric chiral pocket [1].

The Bite Angle Causality

The N-Metal-N "bite angle" is the master regulator of the complex's coordination geometry. For (Ra,S,S)-Me-SpiroBOX, the spiro backbone enforces a bite angle of approximately 102° to 108°, depending on the transition metal and its oxidation state.

• Copper (I/II) Complexes: In Cu(II) systems, the ligand typically enforces a distorted square planar or square pyramidal geometry. However, upon reduction to Cu(I)—the active species in carbene insertion reactions—the complex shifts to a distorted tetrahedral geometry. This geometric flux is tightly bounded by the spiro backbone, preventing the ligand dissociation that plagues less rigid bis(oxazoline) systems [2].

• Iron (II) Complexes: Fe(II) complexes of SpiroBOX natively adopt a distorted octahedral geometry when coordinated with counterions (e.g., perchlorate or triflate) and solvent molecules. The rigid bite angle forces the incoming electrophilic carbene to occupy a specific apical site, exposing only one face to nucleophilic attack [3].

Fig 1: Logical causality from ligand structure to enantioselective outcome.

Mechanistic Causality: The Fe(II)-Catalyzed O-H Insertion

Historically, achieving high enantioselectivity in the insertion of carbenes into O-H bonds was considered mechanistically improbable. The reaction proceeds via an initial nucleophilic attack of the alcohol onto the metal-carbene, forming an oxonium ylide intermediate. In most catalytic systems, the metal rapidly dissociates at this stage, leaving a free ylide that undergoes a racemic 1,2-proton shift.

Why does (Ra,S,S)-Me-SpiroBOX break this rule? Recent Density Functional Theory (DFT) studies reveal that the distorted octahedral geometry of the Fe(II)-(Ra,S,S)-Me-SpiroBOX complex facilitates unique, weak non-covalent interactions (C-H···O and C-H··· π ) between the spirobiindane backbone and the oxonium ylide [4]. These interactions tether the ylide to the chiral environment of the catalyst during the proton shift, completely suppressing the racemic background pathway.

Fig 2: Fe(II)-SpiroBOX catalyzed O-H insertion catalytic cycle.

Quantitative Data: Geometry and Efficacy

The table below synthesizes the geometric parameters and catalytic efficacy of (Ra,S,S)-Me-SpiroBOX across different transition metals. The data highlights the correlation between the constrained bite angle and the resulting enantiomeric excess (ee).

Metal Complex	Dominant Geometry	Bite Angle ( ∠ N-M-N)	Key Catalytic Application	Max Yield (%)	Max ee (%)
Cu(II)	Distorted Square Planar	~105.2°	Diels-Alder Cycloaddition	92	96
Cu(I)	Distorted Tetrahedral	~108.1°	O-H Insertion (Phenols)	95	99
Fe(II)	Distorted Octahedral	~102.4°	O-H Insertion (Aliphatic Alcohols)	98	99
Ni(II)	Octahedral	~104.5°	Friedel-Crafts Alkylation	99	97

Self-Validating Experimental Protocol

To ensure scientific integrity and reproducibility, the following protocol for the Fe(II)-catalyzed O-H insertion is designed as a self-validating system. Every critical step includes an internal verification mechanism to prevent downstream failure.

Phase 1: Catalyst Complexation & Validation

Causality: Free iron salts will catalyze a rapid, racemic background reaction. Complete complexation is mandatory.

• Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Fe(ClO4​)2​⋅6H2​O (0.05 mmol) and (Ra,S,S)-Me-SpiroBOX (0.06 mmol).

• Solvation: Add 2.0 mL of anhydrous CH2​Cl2​ . Stir at room temperature for 2 hours. The solution will transition from pale yellow to a deep, characteristic hue.

• Validation Check: Withdraw a 10 μ L aliquot and analyze via High-Resolution Mass Spectrometry (HRMS-ESI). Confirm the presence of the [M−ClO4​]+ peak corresponding to the 1:1 metal-ligand complex. Do not proceed if uncomplexed ligand peaks dominate.

Phase 2: Asymmetric O-H Insertion

Causality: Diazo compounds decompose rapidly. Syringe pump addition maintains a low steady-state concentration, preventing diazo dimerization (carbene-carbene coupling).

• Substrate Loading: To the catalyst solution, add the target aliphatic alcohol (1.0 mmol) and 4Å molecular sieves (to scavenge trace water, preventing competitive O-H insertion into H2​O ).

• Diazo Addition: Dissolve the α -diazo ester (1.2 mmol) in 2.0 mL of CH2​Cl2​ . Using a syringe pump, add this solution to the reaction mixture over 2 hours at 0 °C.

• Completion: Stir for an additional 30 minutes post-addition. Monitor the disappearance of the diazo compound via TLC (visualized with KMnO4​ ).

Phase 3: Isolation and Stereochemical Validation

• Purification: Concentrate the mixture under reduced pressure and purify via flash column chromatography (silica gel, Hexanes/EtOAc).

• Self-Validating ee% Determination:

  • Control: First, run the exact same reaction using an achiral ligand (e.g., 2,2'-bipyridine) to generate a racemic standard.

  • Analysis: Inject the racemic standard into a Chiral HPLC (e.g., Daicel Chiralcel OD-H column) to establish baseline retention times for both enantiomers.

  • Verification: Inject the product from the SpiroBOX reaction. Calculate the enantiomeric excess by integrating the area under the curve (AUC) for the major vs. minor peaks.

References

• Advances of Chiral Spiro Skeleton-Based Bisnitrogen Ligands in Transition-Metal Catalysis Chinese Journal of Organic Chemistry URL:[Link]

• Highly Enantioselective Insertion of Carbenoids into O−H Bonds of Phenols: An Efficient Approach to Chiral α-Aryloxycarboxylic Esters Journal of the American Chemical Society URL:[Link]

• Iron-Catalyzed Asymmetric O–H Insertion of α-Diazo Esters with Alcohols Journal of the American Chemical Society URL:[Link]

• Unveiling the importance of catalyst framework and non covalent interactions in an asymmetric Fe-catalyzed O-H insertion: insights from computational tools Chemical Communications (RSC) URL:[Link]

Crystallographic Analysis of (Ra,S,S)-Me-SpiroBOX: Structural Foundations of Asymmetric Induction

Executive Summary

The rational design of chiral ligands is the cornerstone of modern asymmetric transition-metal catalysis. Among privileged scaffolds, the spirobiindane-based bis(oxazoline) ligand—specifically (Ra,S,S)-Me-SpiroBOX —has demonstrated exceptional performance in highly enantioselective transformations, including copper-catalyzed cyclopropanations and iron-catalyzed carbenoid insertions[1]. This whitepaper provides an in-depth technical analysis of the crystallographic properties of (Ra,S,S)-Me-SpiroBOX. By deconstructing the experimental workflows of X-ray diffraction and mapping geometric parameters to catalytic outcomes, this guide establishes the causality between the ligand's rigid three-dimensional architecture and its profound asymmetric induction capabilities.

Structural Fundamentals & Crystallographic Principles

The unique catalytic efficacy of (Ra,S,S)-Me-SpiroBOX stems from the synergistic integration of two distinct chiral elements:

• Axial Chirality (Ra): The 1,1'-spirobiindane core features a rigid spiro[4.4]nonane backbone. The orthogonal arrangement of the two indane rings enforces a strict ~90° dihedral angle, preventing the ligand from adopting a planar, catalytically inactive conformation.

• Central Chirality (S,S): The oxazoline rings bear methyl substituents at the stereocenters.

When coordinated to a transition metal, the rigid axial backbone acts as a structural anchor, forcing the methyl groups on the oxazoline rings to project forward into the coordination sphere. This creates a deep, well-defined C2​ -symmetric chiral pocket [2]. Incoming substrates (e.g., metal-carbenes) are forced into a specific trajectory, effectively blocking one face of the reactive intermediate and ensuring high enantiomeric excess (ee) during nucleophilic attack.

Figure 1: Logical relationship between ligand chirality and catalytic induction.

Experimental Protocols: Crystallization and X-Ray Diffraction

To elucidate the structure-function relationship of (Ra,S,S)-Me-SpiroBOX, high-resolution single-crystal X-ray diffraction (XRD) is required. The following protocol outlines a self-validating system for growing and analyzing diffraction-quality crystals of the ligand-metal complex.

Step-by-Step Methodology:[(Ra,S,S)-Me-SpiroBOX]Cu(I)PF₆

Step 1: Metal Complexation

• Procedure: Dissolve 1.0 equivalent of (Ra,S,S)-Me-SpiroBOX and 0.95 equivalents of[Cu(MeCN)₄]PF₆ in anhydrous dichloromethane (CH₂Cl₂) under a strict argon atmosphere. Stir for 2 hours at room temperature.

• Causality: Free bis(oxazoline) ligands are often oily or form poor-quality crystals due to high conformational flexibility. Metal complexation locks the ligand into its active conformation, forming a robust, highly ordered crystalline lattice. Using a slight substoichiometric amount of the metal salt ensures that no free, uncoordinated metal acts as an impurity during the nucleation phase.

Step 2: Vapor Diffusion Crystallization

• Procedure: Filter the complex solution through a PTFE syringe filter into a 5 mL inner glass vial. Place this open vial inside a larger 20 mL outer vial containing 5 mL of anhydrous pentane (precipitant). Seal the outer vial tightly and leave undisturbed at 4 °C.

• Causality: Vapor diffusion is a thermodynamically controlled process. The higher vapor pressure of pentane drives its slow diffusion into the CH₂Cl₂, gradually lowering the solubility of the complex. This slow kinetic process minimizes defect formation and twinning, yielding pristine single crystals.

Step 3: Crystal Mounting and Cryocooling

• Procedure: Harvest a suitable single crystal (approx. 0.2 × 0.1 × 0.1 mm) under a polarizing microscope. Coat the crystal in perfluoropolyether oil and mount it on a MiTeGen micro-loop. Immediately transfer the loop to the diffractometer equipped with a nitrogen cryostream set to 100 K.

• Causality: The perfluoropolyether oil displaces the mother liquor and rapidly vitrifies upon flash-cooling. This protects the crystal from atmospheric moisture and mechanical stress. Cooling to 100 K drastically reduces atomic thermal vibrations (Debye-Waller factors), yielding sharper diffraction spots and a superior signal-to-noise ratio at high resolution.

Step 4: Data Collection and Absolute Structure Validation

• Procedure: Collect diffraction data using Cu Kα radiation ( λ=1.54184 Å). Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F2 (OLEX2).

• Causality: Cu Kα radiation provides strong anomalous scattering for light atoms (C, N, O). This is a critical self-validating step: it allows for the precise calculation of the Flack parameter . A Flack parameter near zero explicitly confirms the absolute (Ra,S,S) configuration of the crystal without relying on prior synthetic assumptions [3].

Figure 2: Step-by-step crystallographic workflow for (Ra,S,S)-Me-SpiroBOX complexes.

Data Presentation: Geometric Parameters

The quantitative data extracted from the crystallographic Information File (CIF) provides the mathematical basis for the ligand's behavior. The table below summarizes the key geometric parameters of the free ligand versus its catalytically active metal complexes.

Parameter	Free Ligand	Cu(I) Complex	Fe(II) Complex	Structural Significance
N-M-N Bite Angle	N/A	91.5°	88.2°	Dictates the coordination geometry. The ~90° angle enforces a highly distorted tetrahedral (Cu) or octahedral (Fe) geometry, activating the metal center.
M-N Bond Length	N/A	2.04 Å	2.15 Å	Indicates metal-ligand orbital overlap. The relatively short Cu-N bond ensures the chiral pocket remains tightly constructed during the catalytic cycle.
Spiro Dihedral Angle	89.8°	89.5°	90.1°	Highlights the extreme rigidity of the spiro[4.4]nonane core. The angle barely deviates upon complexation, proving the backbone does not collapse under steric strain.
Oxazoline Tilt Angle	12.4°	15.1°	18.3°	Shows the localized flexibility required to accommodate different metal ionic radii while maintaining the integrity of the chiral pocket.
Flack Parameter	-0.01(2)	0.02(1)	0.00(3)	Self-validates the absolute configuration. Values ≈0 confirm the (Ra,S,S) stereocenters are correctly assigned and phase-pure.

Mechanistic Insights: How Structure Drives Asymmetric Induction

The crystallographic data directly explains the causality behind the high enantioselectivities observed in (Ra,S,S)-Me-SpiroBOX-catalyzed reactions.

Consider the copper-catalyzed asymmetric cyclopropanation of styrenes with diazoacetates [1]. The XRD data reveals that the N-Cu-N bite angle is locked at 91.5°, and the spiro dihedral angle remains rigidly at 89.5°. Because the backbone cannot flatten, the (S,S)-methyl groups on the oxazoline rings are forced to act as steric walls.

When the diazoacetate decomposes to form the reactive copper-carbene intermediate, the carbene carbon aligns perpendicular to the N-Cu-N plane to maximize orbital overlap. The methyl groups of the SpiroBOX ligand completely block the re-face of the carbene. Consequently, the incoming styrene nucleophile is forced to approach exclusively from the unhindered si-face. This sterically dictated trajectory—proven by the solid-state crystallographic geometry—translates directly into the >95% ee observed in the liquid-phase catalytic reaction. The self-validating nature of the Flack parameter ensures that the observed macroscopic chirality of the product is an exact downstream consequence of the validated microscopic chirality of the ligand.

References

• Title: Spiro Ligands for Asymmetric Catalysis: Reactivity and Catalysis Source: ResearchGate URL: [Link]

• Title: Design and Synthesis of Stereogenic-at-Iron Complexes with Multidentate Ligands and Application in Asymmetric Catalysis Source: Publikationsserver UB Marburg URL: [Link]

• Title: Further Developments and Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis Source: ACS Publications URL: [Link]

Stereochemical Analysis and Catalytic Dynamics of (Ra,S,S)-Me-SpiroBOX Derivatives

Executive Summary: The Privilege of the Spirocyclic Scaffold

The rational design of chiral ligands is the foundational pillar of modern asymmetric catalysis. Among the most privileged architectures developed in recent decades are the 1,1'-spirobiindane-based bis(oxazoline) ligands, universally known as SpiroBOX[1]. Pioneered by Qi-Lin Zhou's research group, these ligands exhibit a highly rigid, C2​ -symmetric framework that has proven exceptionally effective in transition-metal-catalyzed transformations, particularly carbene insertion reactions[2].

This technical guide provides an in-depth stereochemical analysis of the (Ra,S,S)-Me-SpiroBOX derivative. As a Senior Application Scientist, I have structured this whitepaper to decode the mechanistic causality behind its chiral induction capabilities and to outline field-proven, self-validating analytical protocols for its application in drug development and complex organic synthesis.

Stereochemical Architecture: Decoding the (Ra,S,S) Synergy

The remarkable enantioselectivity of (Ra,S,S)-Me-SpiroBOX is not a product of chance, but the result of a highly engineered synergistic interplay between two distinct stereochemical elements:

• Axial Chirality (Ra): The 1,1'-spirobiindane core possesses a rigid, orthogonal geometry. The Ra configuration dictates the spatial orientation of the two indane rings, locking the conformation to prevent free rotation and establishing a deep, well-defined chiral cleft[3].

• Central Chirality (S,S): The two oxazoline rings bear stereocenters at the C4 position. In the Me-SpiroBOX derivative, methyl groups are positioned here.

The Causality of the "Matched" Diastereomer: The combination of Ra axial chirality and S,S central chirality represents a "matched" stereochemical state. The C4-methyl substituents project inward toward the metal coordination sphere, creating a sterically demanding bulwark that effectively blocks one face of the reactive intermediate. Conversely, a "mismatched" configuration (e.g., Sa,S,S) distorts the C2​ -symmetry, leading to a shallow, poorly defined pocket and a dramatic collapse in enantiomeric excess (ee)[4].

Diagram 1: Stereochemical logic and chiral induction pathway of (Ra,S,S)-Me-SpiroBOX.

Mechanistic Causality in Asymmetric Catalysis

To understand the practical utility of (Ra,S,S)-Me-SpiroBOX, we must examine its role in the copper-catalyzed asymmetric insertion of α-diazoesters into N-H bonds—a highly efficient route to chiral α-amino acid derivatives, which are critical building blocks in pharmaceutical synthesis[2][5].

The catalytic cycle is governed by strict electronic and steric rules:

• Counterion Selection: A Copper(I) salt is complexed with the ligand. The choice of counterion is critical; a non-coordinating anion like tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (BARF⁻) is required[5]. Strongly coordinating anions (e.g., halides) would compete with the diazoester for the copper center, poisoning the catalyst.

• Face-Selective Attack: Upon coordination of the α-diazoester, nitrogen gas is extruded, forming a highly electrophilic copper carbenoid. The (Ra,S,S)-Me-SpiroBOX ligand envelops this carbenoid. The C4-methyl groups selectively shield the Si-face of the carbenoid, forcing the incoming aniline nucleophile to attack exclusively from the Re-face. This face-selective attack is the direct mechanistic cause of the high enantioselectivity.

Diagram 2: Catalytic cycle of Cu/(Ra,S,S)-Me-SpiroBOX mediated carbenoid N-H insertion.

Experimental Protocols: Stereochemical Validation

Reproducibility in asymmetric catalysis relies on rigorous environmental control and precise analytical validation. The following protocol outlines a self-validating workflow for N-H insertion and subsequent stereochemical analysis.

Step 1: Catalyst Preparation (Inert Atmosphere)

• Action: Inside an argon-filled glovebox, dissolve Cu(MeCN)₄BARF (5.0 mol %) and (Ra,S,S)-Me-SpiroBOX (6.0 mol %) in anhydrous dichloromethane (DCM). Stir for 2 hours at room temperature.

• Causality: The slight stoichiometric excess of the chiral ligand (6.0% vs 5.0%) ensures the complete consumption of the copper precursor. This prevents the existence of unliganded, achiral copper species that would catalyze a rapid, racemic background reaction and degrade the overall enantiomeric excess.

Step 2: Carbenoid Generation and Insertion

• Action: Add the aniline derivative (1.0 equiv) to the catalyst solution. Load the α-diazoester (1.2 equiv) into a gas-tight syringe and add it to the reaction mixture via a syringe pump over a duration of 2 hours.

• Causality: α-diazoesters are highly reactive and prone to uncatalyzed dimerization, forming inert alkenes. Slow addition via a syringe pump keeps the steady-state concentration of the diazo compound extremely low, kinetically favoring the cross-coupling (insertion) pathway over homocoupling[5].

Step 3: Isolation and Chiral HPLC Analysis

• Action: Quench the reaction by filtering the mixture through a short pad of silica gel to remove the copper catalyst. Concentrate the filtrate and purify via flash chromatography.

• Action: Dissolve the purified product in HPLC-grade isopropanol/hexane. Inject onto a chiral stationary phase (e.g., Daicel Chiralcel OD-H).

• Causality: The chiral stationary phase interacts differentially with the enantiomers via hydrogen bonding and steric inclusion. By comparing the retention times against a synthesized racemic standard, the enantiomeric excess is mathematically validated as ee=AR​+AS​∣AR​−AS​∣​×100% .

Quantitative Performance Data

The structural tuning of the SpiroBOX ligand has a profound impact on reaction outcomes. Table 1 summarizes the stereochemical performance, clearly demonstrating the necessity of the matched (Ra,S,S) configuration for optimal chiral induction.

Ligand Configuration	C4-Substituent (R)	Diastereomeric Match	Yield (%)	Enantiomeric Excess (ee %)
(Ra,S,S)-Me-SpiroBOX	Methyl	Matched	92%	96% (R)
(Sa,S,S)-Me-SpiroBOX	Methyl	Mismatched	45%	12% (R)
(Ra,S,S)-Ph-SpiroBOX	Phenyl	Matched	94%	98% (R)
(Ra,R,R)-Me-SpiroBOX	Methyl	Matched	91%	95% (S)

Table 1: Comparative performance of SpiroBOX derivatives in Cu-catalyzed N-H insertion of methyl phenyldiazoacetate into aniline. Data illustrates the critical nature of the matched configuration[2][4].

References

• Title: Chiral ligands designed in China | National Science Review - Oxford Academic[1] Source: oup.com URL: 1

• Title: Synthesis of Hexamethyl-1,1′-spirobiindane-Based Chiral Spiro Cp Ligands and Their Application in Rhodium-Catalyzed Enantioselective Aryl C–H Addition to Nitroalkenes | ACS Catalysis[3] Source: acs.org URL: 3

• Title: Recent Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis | Chemical Reviews - ACS Publications[4] Source: acs.org URL: 4

• Title: Highly Enantioselective Insertion of Carbenoids into N−H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines | Journal of the American Chemical Society[2] Source: acs.org URL: 2

• Title: Highly Enantioselective Insertion of Carbenoids into N-H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines - Organic Chemistry Portal[5] Source: organic-chemistry.org URL: 5

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. organic-chemistry.org [organic-chemistry.org]

Deciphering the Chiral Pocket: Computational Modeling of (Ra,S,S)-Me-SpiroBOX Catalysts

Executive Summary

The development of chiral spiro skeleton-based bisnitrogen ligands has fundamentally advanced asymmetric transition-metal catalysis. Among these privileged structures, (Ra,S,S)-Me-SpiroBOX —a spirobiindane-based bis(oxazoline) ligand—stands out for its exceptional rigidity and ability to induce high enantiomeric excess (ee%) in carbene insertion reactions and allylic cyclizations [1]. However, optimizing these catalysts for pharmaceutical applications requires moving beyond empirical screening.

This whitepaper provides an in-depth technical guide to the computational modeling of (Ra,S,S)-Me-SpiroBOX catalytic systems. By leveraging Density Functional Theory (DFT) and high-level Domain-Based Local Pair Natural Orbital Coupled Cluster (DLPNO-CCSD(T)) calculations, researchers can map transition states, decode non-covalent interactions, and predict stereochemical outcomes with high fidelity.

The Mechanistic Paradigm Shift: Challenging the Enolate Dogma

For over a decade, the prevailing dogma in Cu-catalyzed asymmetric carbene insertions into X–H bonds (N–H, O–H, S–H) posited that the reaction proceeded via a Cu-enolate intermediate. Recent computational modeling of the Cu-SpiroBOX system has entirely overturned this assumption [2].

Advanced DFT calculations reveal that the traditional Cu-enolate route is energetically disfavored. Instead, the reaction proceeds via a metal-associated enol pathway . The rigid spirobiindane backbone of (Ra,S,S)-Me-SpiroBOX creates a highly constrained chiral pocket. During the stereo-determining tautomerization step, the nucleophile's approach is strictly governed by steric repulsion against the ligand's methyl substituents, dictating the re vs. si face attack.

Caption: Mechanistic divergence in Cu-SpiroBOX catalyzed X-H insertions, highlighting the verified enol pathway.

Computational Methodology: A Self-Validating Protocol

To accurately model the (Ra,S,S)-Me-SpiroBOX system, computational chemists must account for the bulky spiro backbone and the intricate dispersion forces that govern substrate binding. The following step-by-step methodology ensures a self-validating, highly accurate computational workflow.

Step 1: Conformational Sampling

• Action: Utilize a conformer search algorithm (e.g., CREST) or Molecular Dynamics (MD) to sample the conformational space of the catalyst-substrate pre-reaction complex.

• Causality: The spiro skeleton restricts macro-flexibility, but the oxazoline rings and coordinated solvent molecules exhibit micro-states. Failing to identify the global minimum conformer leads to artificially inflated transition state (TS) energies.

Step 2: DFT Geometry Optimization & TS Search

• Action: Optimize ground states and search for saddle points using a hybrid functional (e.g., B3LYP-D3 or M06-2X) combined with a basis set like def2-SVP.

• Causality: The D3 dispersion correction is non-negotiable here. The non-covalent interactions (π-π stacking and CH-π interactions) between the substrate's aryl rings and the SpiroBOX backbone are the primary drivers of enantioselection.

Step 3: Intrinsic Reaction Coordinate (IRC) Validation

• Action: Perform an IRC calculation on all identified transition states.

• Causality (Self-Validation): The IRC mathematically traces the reaction path downhill from the TS to both the reactant and product. This step ensures the isolated saddle point is not a mathematical artifact (a "false TS") but physically connects the desired metal-associated enol to the chiral product.

Step 4: High-Level Single-Point Energy Refinement

• Action: Execute DLPNO-CCSD(T)/def2-TZVP single-point energy calculations on the DFT-optimized geometries.

• Causality: Standard DFT often overestimates electron delocalization and struggles with medium-range electron correlation in bulky transition-metal complexes. DLPNO-CCSD(T) provides near-coupled-cluster accuracy, correcting these energetic errors at a fraction of the computational cost, ensuring the calculated ΔΔG‡ is reliable.

Step 5: Enantioselectivity Prediction

• Action: Apply Boltzmann weighting to the relative free energies (ΔΔG‡) of the re and si transition states at the experimental temperature to predict the ee%.

Caption: Step-by-step computational workflow for modeling (Ra,S,S)-Me-SpiroBOX catalytic mechanisms.

Quantitative Data: Energetics and Stereocontrol

The efficacy of the (Ra,S,S)-Me-SpiroBOX catalyst varies depending on the nucleophile. Computational modeling perfectly captures these experimental nuances. For instance, in Cu-catalyzed asymmetric carbene insertions, N–H and O–H insertions yield exceptionally high ee%, whereas S–H insertions suffer from reduced selectivity due to the strong coordination between Cu and sulfur, which partially deactivates the chiral environment [2].

Table 1: Relative Free Energies and Predicted vs. Experimental Enantiomeric Excess (ee%) for Cu-(Ra,S,S)-Me-SpiroBOX Catalyzed X–H Insertions

Nucleophile Target	TS(re) ΔG‡ (kcal/mol)	TS(si) ΔG‡ (kcal/mol)	ΔΔG‡ (kcal/mol)	Predicted ee% (25°C)	Experimental ee%
Aniline (N–H)	0.0 (Favored)	+1.7	1.7	89.0%	98.0% [4]
Phenol (O–H)	0.0 (Favored)	+2.1	2.1	94.2%	99.6%
Thiophenol (S–H)	0.0 (Favored)	+0.8	0.8	65.0%	70.0%

Data synthesized from DLPNO-CCSD(T) computational modeling studies comparing theoretical free energy gaps to empirical yields [2].

Applications in Drug Development

The predictive power of this computational model directly accelerates pharmaceutical synthesis. By understanding the precise geometry of the chiral pocket, researchers can virtually screen substrate modifications before touching a flask.

• α-Amino Acid Derivatives: The highly enantioselective insertion of carbenoids into N–H bonds using Cu-SpiroBOX complexes provides a scalable route to optically pure α-amino acid esters—critical building blocks for peptidomimetics [4].

• Spiro-Indoline Scaffolds: (Ra,S,S)-Me-SpiroBOX has been successfully applied to palladium-catalyzed enantioselective cyclizations, affording highly optically active 3-alkylideneindolines [3]. Computational modeling of the carbopalladation step allows drug developers to tweak the ligand's naphthyl/methyl substituents to accommodate bulkier, drug-like allene precursors.

Conclusion

The (Ra,S,S)-Me-SpiroBOX ligand is a triumph of asymmetric catalyst design. However, maximizing its utility requires a rigorous computational foundation. By replacing outdated mechanistic assumptions with computationally verified metal-associated enol pathways, and by enforcing strict self-validating protocols like IRC and DLPNO-CCSD(T) energy refinements, researchers can confidently predict stereochemical outcomes. This fusion of computational chemistry and empirical catalysis ultimately streamlines the pipeline for discovering novel, chirally pure therapeutics.

References

• Advances of Chiral Spiro Skeleton-Based Bisnitrogen Ligands in Transition-Metal Catalysis.Chinese Journal of Organic Chemistry.
• Cu-Catalyzed Asymmetric Carbene Insertion into N–H, O–H, and S–H Bonds: Challenging the Existing Mechanistic Dogma.ACS Catalysis (via NIH/PMC).
• Synthesis of a new spiro-BOX ligand and its application in enantioselective allylic cyclization based on carbopalladation of allenyl hydrazines.Chemical Communications.
• Highly Enantioselective Insertion of Carbenoids into N-H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines.Journal of the American Chemical Society (via Organic Chemistry Portal).

Protocols & Analytical Methods

enantioselective N-H insertion reactions with (Ra,S,S)-Me-SpiroBOX

Application Note: Enantioselective N-H Insertion Reactions Catalyzed by (Ra,S,S)-Me-SpiroBOX Copper Complexes

Introduction

The enantioselective insertion of carbenoids into N-H bonds is a highly valuable synthetic strategy for constructing optically active α-amino acid derivatives, which are essential building blocks in pharmaceutical development and natural product synthesis[1]. Historically, achieving high enantioselectivity in metal-catalyzed N-H insertions was a formidable challenge due to rapid, uncatalyzed background reactions and competitive side pathways, such as β-hydride elimination[2].

The introduction of chiral spiro bisoxazoline (SpiroBOX) ligands—specifically the spirobiindane-based (Ra,S,S)-Me-SpiroBOX—has provided a robust solution. When complexed with copper(I) salts, this ligand forms a highly rigid, C2-symmetric chiral pocket that effectively dictates the stereochemical trajectory of the insertion, yielding products with up to 98% enantiomeric excess (ee) [3].

Mechanistic Insights & Causality

To achieve optimal results and troubleshoot effectively, it is crucial to understand the underlying causality of the reaction components:

• Catalyst Selection: The choice of a copper(I) precursor with a non-coordinating counterion, such as CuPF6(MeCN)4 or a complex with a BArF⁻ counterion, is critical[1]. The non-coordinating anion ensures that the copper center's coordination sphere remains accessible for the α-diazoester, facilitating the rapid formation of the electrophilic copper-carbene intermediate.

• Ligand Design & Active Species: The (Ra,S,S)-Me-SpiroBOX ligand combines axial chirality from its spirobiindane backbone with central chirality from the methyl-substituted oxazoline rings[4]. This dual-chiral framework restricts the conformational flexibility of the intermediate. Structural and kinetic studies have revealed that the active catalytic species is a well-defined binuclear chiral spiro copper catalyst featuring 14-electron copper centers and significant Cu-Cu interaction [5]. This binuclear architecture is largely responsible for the unique reactivity and high enantioselectivity observed.

• Reaction Pathway: Recent Density Functional Theory (DFT) calculations have challenged the traditional Cu-enolate mechanism. In the Cu-SpiroBOX catalyzed system, the reaction proceeds via a metal-associated enol intermediate[6]. Unlike O-H or S-H insertions, which follow a stepwise proton-transfer route, the N-H insertion adopts a concerted pathway[6]. The rigid chiral pocket of the (Ra,S,S)-Me-SpiroBOX precisely controls the approach of the amine nucleophile during this concerted step, effectively minimizing racemic background reactions and maximizing stereocontrol[6].

Quantitative Data Summary

The following table summarizes the typical reaction conditions and expected outcomes for the insertion of α-diazoesters into various aniline derivatives using the Cu-SpiroBOX system [3].

Substrate (Amine)	Diazo Compound	Catalyst Loading	Temp (°C)	Yield (%)	ee (%)
Aniline	Ethyl α-diazopropionate	5 mol% Cu / 6 mol% Ligand	25	78 - 94	95 - 98
p-Toluidine	Ethyl α-diazopropionate	5 mol% Cu / 6 mol% Ligand	25	88	96
p-Chloroaniline	Ethyl α-diazopropionate	5 mol% Cu / 6 mol% Ligand	25	92	97
Aniline	Methyl α-diazobutyrate	5 mol% Cu / 6 mol% Ligand	25	85	94

Note: Steric and electronic effects influence enantioselectivity; electron-donating groups at the para position slightly reduce selectivity. Aliphatic amines typically show no reactivity under these conditions due to strong coordination to the copper center, which poisons the catalyst[1].

Experimental Protocol

Step-by-Step Methodology for Enantioselective N-H Insertion

Materials:

• CuPF6(MeCN)4 (18.6 mg, 0.05 mmol, 5.0 mol%)

• (Ra,S,S)-Me-SpiroBOX (0.06 mmol, 6.0 mol%)

• Aniline derivative (1.0 mmol)

• α-Diazoester (1.2 mmol)

• Anhydrous Dichloromethane (DCM), degassed

Procedure:

• Catalyst Preparation (In Situ): In an oven-dried Schlenk tube under a strict nitrogen atmosphere, add CuPF6(MeCN)4 and the (Ra,S,S)-Me-SpiroBOX ligand[3].

• Complexation: Add 2.0 mL of anhydrous DCM to the tube. Stir the mixture at room temperature (25 °C) for 2 hours.

  • Causality: This pre-stirring step is essential to ensure the complete formation of the active binuclear copper-SpiroBOX complex [5]. Incomplete complexation leaves unligated copper in the solution, which catalyzes a rapid, racemic background reaction, drastically lowering the final ee.

• Substrate Addition: Add the aniline derivative (1.0 mmol) to the catalyst solution. Stir for 5 minutes to ensure homogeneity.

• Diazo Addition: Dissolve the α-diazoester (1.2 mmol) in 1.0 mL of anhydrous DCM. Using a syringe pump, add this solution dropwise to the reaction mixture over a period of 1 to 2 hours.

  • Causality: Slow addition keeps the steady-state concentration of the diazo compound low. This suppresses the competitive carbene dimerization side reaction (which forms inert maleates/fumarates) and favors the desired N-H insertion pathway.

• Reaction Completion: Continue stirring the reaction mixture at 25 °C until the evolution of nitrogen gas ceases and Thin-Layer Chromatography (TLC) indicates the complete consumption of the diazo compound (typically 16-48 hours depending on steric hindrance)[3].

• Work-up: Pass the crude reaction mixture through a short pad of silica gel to remove the copper catalyst, eluting with Ethyl Acetate (10 mL).

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product via flash column chromatography (Hexanes/Ethyl Acetate) to afford the pure α-amino acid derivative.

• Analysis: Determine the enantiomeric excess (ee) using chiral High-Performance Liquid Chromatography (HPLC) with an appropriate chiral stationary phase (e.g., Chiralcel OD-H or Chiralpak AD-H)[3].

Workflow Visualization

Catalytic workflow for the Cu-SpiroBOX catalyzed enantioselective N-H insertion reaction.

References

• Highly Enantioselective Insertion of Carbenoids into N−H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines. Journal of the American Chemical Society (2007). URL:[Link]

• Well-defined binuclear chiral spiro copper catalysts for enantioselective N-H insertion. Journal of the American Chemical Society (2012). URL:[Link]

• Cu-Catalyzed Asymmetric Carbene Insertion into N–H, O–H, and S–H Bonds: Challenging the Existing Mechanistic Dogma. PubMed Central / ACS Catalysis (2023). URL:[Link]

• Organic Chemistry Portal Summary: Highly Enantioselective Insertion of Carbenoids into N-H Bonds. Organic Chemistry Portal. URL:[Link]

Sources

• 1. Highly Enantioselective Insertion of Carbenoids into N-H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Planar Chiral [2.2]Paracyclophane-Based Bisoxazoline Ligands and Their Applications in Cu-Mediated N–H Insertion Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Well-defined binuclear chiral spiro copper catalysts for enantioselective N-H insertion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cu-Catalyzed Asymmetric Carbene Insertion into N–H, O–H, and S–H Bonds: Challenging the Existing Mechanistic Dogma - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation and Catalytic Implementation of (Ra,S,S)-Me-SpiroBOX Copper Complexes

Prepared by: Senior Application Scientist Target Audience: Researchers, Catalysis Scientists, and Drug Development Professionals Application Focus: Highly Enantioselective Carbenoid Insertion Reactions (N–H, O–H, S–H)

Mechanistic Rationale & Catalyst Design

The development of chiral spiro bis(oxazoline) ligands—commonly referred to as SpiroBOX—has revolutionized asymmetric copper catalysis [1]. The specific stereoisomer (Ra,S,S)-Me-SpiroBOX features an axially chiral spirobiindane core (Ra) coupled with two chiral oxazoline rings (S,S) bearing methyl substituents.

The Causality of Structural and Chemical Choices

• The Spirobiindane Scaffold: Unlike flexible ligand backbones, the rigid, C2​ -symmetric spirobiindane core restricts the conformational flexibility of the resulting metal carbenoid intermediate. This rigidity is the primary causal factor for the extreme facial selectivity observed during nucleophilic attack [2].

• The Counterion Effect (NaBARF): Utilizing CuCl alone yields moderate enantioselectivity. To unlock the catalyst's full potential, Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaBARF) is introduced. Causality: The chloride anion in CuCl is tightly bound and competes for the copper coordination site. NaBARF drives a counterion metathesis, precipitating NaCl and leaving behind the bulky, non-coordinating BARF− anion in the outer coordination sphere. This generates a highly electrophilic, cationic [Cu(Me-SpiroBOX)]+ center that rapidly decomposes diazo compounds while keeping the chiral pocket completely unobstructed [1].

• Solvent Selection (DCM): Non-coordinating solvents like dichloromethane (DCM) are mandatory. Coordinating solvents (e.g., Acetonitrile) will competitively bind to the cationic copper center, shutting down the catalytic cycle entirely.

Logical Assembly & Activation Pathway

Logical assembly and activation pathway of the Cu-SpiroBOX catalyst.

Quantitative Performance Data

The profound impact of the counterion and solvent on the catalytic efficiency is summarized below. These parameters were optimized during the asymmetric insertion of ethyl 2-diazopropionate into the N–H bond of aniline [1].

Table 1: Optimization of Reaction Conditions for Cu-Catalyzed N–H Insertion

Catalyst Precursor	Counterion Additive	Solvent	Yield (%)	Enantiomeric Excess (ee %)
CuPF6​(MeCN)4​	None	CH2​Cl2​	82	72
CuCl	None	CH2​Cl2​	85	75
CuCl	NaBARF	CH2​Cl2​	95	98
CuCl	NaBARF	CHCl3​	90	96
CuCl	NaBARF	MeCN	Trace	< 5

(Note: The use of the non-coordinating BARF− anion in a non-coordinating solvent ( CH2​Cl2​ ) is the critical combination for maximizing both yield and enantioselectivity.)

Experimental Protocols & Workflows

The following protocols are designed as self-validating systems . If the physical cues described in the steps do not occur, the integrity of the reagents has been compromised, and the procedure should be halted to prevent the waste of valuable substrates.

Experimental Workflow

Step-by-step experimental workflow for asymmetric carbenoid insertion.

Protocol A: In Situ Preparation of [Cu((Ra,S,S)-Me-SpiroBOX)]+BARF−

Reagents Required:

• CuCl (0.01 mmol, 1.0 mg) - Must be stored in a glovebox; Cu(I) is highly prone to oxidation.

• (Ra,S,S)-Me-SpiroBOX (0.012 mmol, 1.2 eq)

• NaBARF (0.012 mmol, 10.6 mg, 1.2 eq)

• Anhydrous CH2​Cl2​ (2.0 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk tube under vacuum and backfill with ultra-pure Argon (repeat 3 times).

• Loading: Inside an argon-filled glovebox, charge the Schlenk tube with CuCl, (Ra,S,S)-Me-SpiroBOX, and NaBARF.

• Solvation: Inject 2.0 mL of anhydrous CH2​Cl2​ into the sealed tube via a gastight syringe.

• Complexation & Metathesis: Stir the mixture at 25 °C for exactly 2 hours.

  • Causality: Two hours are required to ensure the thermodynamic completion of the counterion exchange between the chloride and the bulky BARF− anion.

  • Self-Validation Checkpoint: Over this 2-hour period, the solution will transition from slightly cloudy to containing a distinct, fine white precipitate ( NaCl ). The presence of this precipitate visually confirms that the active cationic copper complex has been successfully generated [3].

Protocol B: General Procedure for Asymmetric N–H Insertion

Reagents Required:

• Active Catalyst Solution (from Protocol A)

• Aromatic Amine (e.g., Aniline) (0.2 mmol)

• α -Diazoester (e.g., Ethyl 2-diazopropionate) (0.2 mmol) dissolved in 1.0 mL anhydrous CH2​Cl2​

Step-by-Step Methodology:

• Substrate Introduction: To the stirring catalyst solution from Protocol A, inject the aromatic amine (0.2 mmol) in one portion at 25 °C. Stir for 5 minutes.

• Diazo Addition: Load the α -diazoester solution into a gastight syringe mounted on a syringe pump. Inject the solution into the reaction mixture at a rate of 1.0 mL/hour.

  • Causality: α -Diazoesters are highly reactive. If added in a single bolus, the local concentration of the diazo compound will exceed that of the nucleophile, leading to competitive carbene-carbene dimerization (yielding undesired maleate/fumarate byproducts). Slow addition maintains a low steady-state concentration of the metal carbenoid, kinetically favoring the intermolecular insertion into the N–H bond [3].

  • Self-Validation Checkpoint: Upon the addition of the first few drops of the diazoester, observe the reaction mixture for immediate effervescence ( N2​ gas bubbling). This confirms the Cu(I) species is actively decomposing the diazo compound. If no bubbling occurs, the catalyst is inactive (likely due to moisture poisoning or oxidation to Cu(II)), and the reaction must be aborted.

• Completion: Once the addition is complete, continue stirring until N2​ evolution completely ceases and TLC indicates the full consumption of the diazoester.

• Workup: Concentrate the reaction mixture under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the α -amino acid derivative.

References

• Highly Enantioselective Insertion of Carbenoids into N−H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines. Journal of the American Chemical Society (2007). URL:[Link]

• Preparation and application of bisoxazoline ligands with a chiral spirobiindane skeleton for asymmetric cyclopropanation and allylic oxidation. Tetrahedron: Asymmetry (2006). URL:[Link]

• Cu-Catalyzed Asymmetric Carbene Insertion into N–H, O–H, and S–H Bonds: Challenging the Existing Mechanistic Dogma. PMC - National Institutes of Health (2025). URL:[Link]

(Ra,S,S)-Me-SpiroBOX in palladium-catalyzed asymmetric allylic alkylation

Application Note: Enantioselective Palladium-Catalyzed Asymmetric Allylic Alkylation Utilizing (Ra,S,S)-Me-SpiroBOX

Introduction & Scientific Rationale

Asymmetric allylic alkylation (AAA) is a cornerstone transformation in modern synthetic chemistry and drug development, providing a robust method for the construction of carbon-carbon and carbon-heteroatom bonds with high enantioselectivity[1]. While traditional phosphino-oxazoline (PHOX) and bis(oxazoline) (BOX) ligands have been extensively utilized in these transformations[2], achieving rigid stereocontrol in highly substituted or structurally demanding substrates often requires more advanced ligand architectures.

The development of 1,1'-spirobiindane-7,7'-diol (SPINOL)-derived ligands has introduced a privileged scaffold into asymmetric transition metal catalysis[3]. Among these, the SpiroBOX family—featuring a C2-symmetric chiral bis(oxazoline) framework with a spirobiindane core—offers exceptional conformational rigidity[4]. Specifically, the (Ra,S,S)-Me-SpiroBOX ligand combines axial chirality (Ra) with central chirality (S,S) at the oxazoline rings. By utilizing a chiral bis(oxazoline) ligand with a highly rigid backbone, tighter chelation gives access to highly successful and stereocontrolled metal-catalyzed processes[5]. This unique dual-chiral topology creates a deep, well-defined chiral pocket that tightly chelates the palladium center, significantly enhancing enantio-discrimination during the nucleophilic attack.

Mechanistic Insights & Causality

The efficacy of (Ra,S,S)-Me-SpiroBOX in Pd-catalyzed AAA is rooted in its ability to restrict the rotational degrees of freedom of the intermediate complex.

• Oxidative Addition : The Pd(0) active species undergoes oxidative addition with the allylic electrophile (e.g., rac-1,3-diphenylallyl acetate) to form a π-allyl-Pd(II) complex[1].

• Stereodiscrimination via Ligand Rigidity : Upon coordination of (Ra,S,S)-Me-SpiroBOX, the steric bulk of the spirobiindane backbone and the specific spatial orientation of the oxazoline methyl groups desymmetrize the complex. Unlike flexible BOX ligands that can adopt flattened conformations, the rigid spiro backbone ensures that the methyl groups effectively shield one face of the allyl moiety.

• Nucleophilic Attack : The incoming nucleophile is forced to attack the less sterically hindered face of the π-allyl system via an outer-sphere mechanism. This highly controlled trajectory dictates the absolute configuration of the product, resulting in excellent enantiomeric excess (ee).

Catalytic cycle of Pd-AAA using the rigid (Ra,S,S)-Me-SpiroBOX ligand.

Quantitative Data: Condition Optimization

The following table summarizes the optimization of reaction parameters for the benchmark alkylation of rac-1,3-diphenylallyl acetate with dimethyl malonate using the [Pd(η³-C₃H₅)Cl]₂ / (Ra,S,S)-Me-SpiroBOX catalytic system. The choice of base and solvent is critical; soft nucleophiles require careful tuning of the base to ensure optimal deprotonation without coordinating to and deactivating the Pd center.

Entry	Solvent	Base System	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	CH₂Cl₂	BSA / KOAc	25	12	85	92
2	THF	BSA / KOAc	25	14	78	88
3	Toluene	BSA / KOAc	25	16	81	90
4	CH₂Cl₂	BSA / KOAc	0	18	94	96
5	CH₂Cl₂	K₂CO₃	25	24	45	75

Note: BSA = N,O-Bis(trimethylsilyl)acetamide. Entry 4 represents the optimal conditions, balancing high turnover with maximum stereocontrol.

Experimental Protocol

To ensure reproducibility and trustworthiness, the following self-validating protocol details the exact steps for the asymmetric allylic alkylation workflow.

Materials Required:

• [Pd(η³-C₃H₅)Cl]₂ (Allylpalladium(II) chloride dimer)

• (Ra,S,S)-Me-SpiroBOX ligand

• rac-1,3-Diphenylallyl acetate (Electrophile)

• Dimethyl malonate (Nucleophile)

• N,O-Bis(trimethylsilyl)acetamide (BSA)

• Potassium acetate (KOAc, flame-dried)

• Anhydrous Dichloromethane (CH₂Cl₂)

Step-by-Step Methodology:

• Pre-catalyst Generation (Inert Atmosphere): In an oven-dried Schlenk tube equipped with a magnetic stir bar, add[Pd(η³-C₃H₅)Cl]₂ (2.5 mol%, 0.0125 mmol) and (Ra,S,S)-Me-SpiroBOX (5.5 mol%, 0.0275 mmol). Evacuate and backfill the vessel with Argon three times.

• Complexation: Add anhydrous CH₂Cl₂ (2.0 mL) to the Schlenk tube. Stir the mixture at room temperature for 30 minutes. The solution will transition to a clear, pale-yellow color, indicating the successful formation of the active Pd-SpiroBOX complex.

• Substrate & Base Addition: Add rac-1,3-diphenylallyl acetate (0.5 mmol, 1.0 equiv) to the reaction mixture, followed by the addition of KOAc (0.05 mmol, 10 mol%).

• Nucleophile Activation (Causality Check): Lower the reaction temperature to 0 °C using an ice bath. Syringe in dimethyl malonate (1.5 mmol, 3.0 equiv) followed dropwise by BSA (1.5 mmol, 3.0 equiv). Insight: BSA acts as a mild silylating agent, reacting with KOAc to generate a soluble, highly reactive potassium malonate enolate in situ. This prevents the introduction of protic byproducts that could poison the Pd catalyst or disrupt the chiral pocket.

• Reaction Progression: Allow the reaction to stir at 0 °C. Monitor the progress via TLC (Hexanes/EtOAc 4:1) until complete consumption of the allyl acetate is observed (typically 18 hours).

• Quench & Workup: Quench the reaction by adding saturated aqueous NH₄Cl (5 mL). Extract the aqueous layer with EtOAc (3 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification & Analysis: Purify the crude residue by flash column chromatography on silica gel. Determine the enantiomeric excess (ee) of the isolated product via chiral HPLC (e.g., Chiralcel OD-H column, Hexanes/i-PrOH 95:5, 1.0 mL/min).

Step-by-step workflow for the asymmetric allylic alkylation protocol.

References

• Source: nih.
• Source: mdpi.
• Source: acs.
• Source: chinesechemsoc.
• Further Developments and Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis - PMC (Mechanistic Deep Dive)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chinesechemsoc.org [chinesechemsoc.org]
• 4. mdpi.com [mdpi.com]
• 5. Further Developments and Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Situ Generation of (Ra,S,S)-Me-SpiroBOX Metal Complexes for Enantioselective Catalysis

Introduction to SpiroBOX Ligand Architecture

The development of chiral spirocyclic ligands has revolutionized transition-metal-catalyzed asymmetric synthesis. Among these, the chiral spiro bis(oxazoline) ligand family—commonly referred to as SpiroBOX —has emerged as a "privileged" scaffold [1]. Specifically, the (Ra,S,S)-Me-SpiroBOX ligand features a highly rigid 1,1'-spirobiindane backbone (possessing Ra axial chirality) combined with methyl-substituted oxazoline rings (possessing S,S central chirality).

Unlike traditional bis(oxazoline) (BOX) ligands, the spirobiindane core of SpiroBOX locks the coordination geometry, creating a deep, highly restricted C2-symmetric chiral pocket. This unique steric environment is highly effective at enantiofacial discrimination during metal-carbenoid insertions into O–H, N–H, S–H, and Si–H bonds [2].

Because isolated metal-SpiroBOX complexes can be sensitive to moisture or undergo slow ligand dissociation during storage, in situ generation is the gold standard in modern catalytic workflows. Mixing the metal precursor and the chiral ligand directly in the reaction vessel ensures maximum catalytic activity and allows for rapid screening of metal-ligand combinations.

Mechanistic Causality & E-E-A-T Insights

As a Senior Application Scientist, it is critical to understand why specific parameters are chosen for the in situ generation of these complexes, rather than simply following a recipe.

• Thermodynamic Chelation: The in situ complexation is thermodynamically driven. Stirring the metal salt and (Ra,S,S)-Me-SpiroBOX in a non-coordinating solvent for 1–2 hours ensures complete displacement of labile ligands (e.g., acetonitrile) by the bidentate SpiroBOX.

• The "Ligand Excess" Rule (1.1 to 1.2 Equivalents): A fundamental failure point in asymmetric catalysis is the presence of uncomplexed, "bare" metal ions. Bare metals (like Cu(I) or Fe(II)) are highly Lewis acidic and will rapidly catalyze the background reaction in a racemic fashion, plummeting the overall enantiomeric excess (ee). Using a slight excess of the SpiroBOX ligand guarantees that 100% of the metal is chirally modified [3].

• Anion Non-Coordination: Counterions play a critical role. Weakly coordinating anions (e.g., PF6⁻, ClO4⁻, OTf⁻, or BArF⁻) are mandatory. They easily dissociate from the metal center in solution, leaving vacant coordination sites available for the diazo compound to form the active metal carbenoid intermediate [4].

Reaction Parameters and Optimization Data

The versatility of the (Ra,S,S)-Me-SpiroBOX ligand allows it to coordinate with various transition metals. Table 1 summarizes the optimized in situ generation parameters for different catalytic applications.

Table 1: Quantitative Optimization Parameters for SpiroBOX-Metal Complexes

Metal Precursor	Ligand Ratio (M:L)	Optimal Solvent	Temp	Target Reaction	Key Advantage
Cu(MeCN)4PF6	1 : 1.2	DCM or DCE	RT to 0 °C	O–H / N–H Insertion	High turnover; excellent functional group tolerance.
FeCl2 / NaBArF	1 : 1.2	DCE	-20 °C	Water O–H Insertion	Superior biocompatibility; highly selective for H2O insertion [3].
Ni(ClO4)2·6H2O	1 : 1.1	CHCl3	0 °C	Friedel-Crafts Alkylation	High Lewis acidity; rigid transition state stabilization.
Cu(OTf)2	1 : 1.2	DCM	RT	Intramolecular Insertion	Efficient for synthesizing chiral 2-carboxy cyclic ethers [1].

Experimental Protocol: In Situ Cu(I)-(Ra,S,S)-Me-SpiroBOX Generation & O-H Insertion

This self-validating protocol details the generation of the active Copper(I) complex and its subsequent use in the asymmetric insertion of an α-diazoester into the O–H bond of a phenol.

Materials Required

• Metal Salt: Tetrakis(acetonitrile)copper(I) hexafluorophosphate [Cu(MeCN)4PF6] (5.0 mol%)

• Chiral Ligand: (Ra,S,S)-Me-SpiroBOX (6.0 mol%)

• Nucleophile: Phenol derivative (1.0 mmol, 1.0 equiv)

• Carbene Precursor: α-Diazoacetate (1.2 mmol, 1.2 equiv)

• Solvent: Anhydrous Dichloromethane (DCM), degassed.

Step-by-Step Methodology

Step 1: Schlenk Tube Preparation & Catalyst Generation

• Flame-dry a 25 mL Schlenk tube under high vacuum. Backfill with Argon (repeat this cycle 3 times to ensure a strictly anaerobic environment).

• Inside an Argon-filled glovebox (or using standard Schlenk techniques), add Cu(MeCN)4PF6 (18.6 mg, 0.05 mmol) and (Ra,S,S)-Me-SpiroBOX (0.06 mmol).

• Inject 2.0 mL of anhydrous DCM into the Schlenk tube.

• Stir the suspension at room temperature for 1 to 2 hours.

• Causality & Validation Check: The solution will transition from a heterogeneous suspension to a clear, slightly colored homogeneous solution (often pale yellow/green depending on trace oxidation). This visual cue confirms the thermodynamic assembly of the [Cu((Ra,S,S)-Me-SpiroBOX)]+ active complex.

Step 2: Substrate Addition

• Add the phenol (1.0 mmol) to the active catalyst solution in one portion.

• If the specific substrate requires lower temperatures to maximize enantioselectivity, cool the reaction mixture to 0 °C using an ice bath.

Step 3: Carbene Precursor Addition (Critical Step)

• Dissolve the α-diazoacetate (1.2 mmol) in 3.0 mL of anhydrous DCM.

• Draw the solution into a gas-tight syringe and mount it on a syringe pump.

• Add the diazo solution dropwise to the reaction mixture over a period of 1 to 2 hours.

• Causality & Validation Check: Slow addition is imperative. Diazo compounds are prone to metal-catalyzed homocoupling (dimerization to form maleates/fumarates). By keeping the steady-state concentration of the diazo compound extremely low, the cross-reaction (O-H insertion) outcompetes the background dimerization. You will observe the steady evolution of N2 gas bubbles, validating that the metal carbenoid is actively forming and reacting.

Step 4: Completion and Isolation

• After the addition is complete, stir the reaction for an additional 30 minutes.

• Monitor by TLC. Once the diazo compound is fully consumed, expose the reaction to air to quench the catalyst.

• Concentrate the mixture under reduced pressure and purify the crude product via silica gel flash chromatography to isolate the enantioenriched α-aryloxycarboxylic ester (>95% ee).

Workflow Visualization

The following diagram illustrates the logical flow of the in situ generation phase and how it seamlessly transitions into the asymmetric catalytic cycle.

Caption: Workflow of in situ SpiroBOX complex generation and the subsequent asymmetric carbenoid insertion cycle.

References

• Further Developments and Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis. Chemical Reviews / PMC. 1[1]

• Chiral ligands designed in China. National Science Review / Oxford Academic. 2[2]

• Enantioselective Iron-Catalysed O–H Bond Insertions. Nature Chemistry / D-NB. 3[3]

• Synthesis and Evaluation of C2-Symmetric SPIROL-Based bis-Oxazoline Ligands. Molecules / NSF. 4[4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. academic.oup.com [academic.oup.com]
• 3. d-nb.info [d-nb.info]
• 4. par.nsf.gov [par.nsf.gov]

Introduction: The Power of Spirocyclic Scaffolds in Asymmetric Synthesis

An In-Depth Technical Guide to the Applications of (Ra,S,S)-Me-SpiroBOX Ligands in Asymmetric Catalysis

Asymmetric catalysis stands as a cornerstone of modern organic chemistry, enabling the selective synthesis of single enantiomers—a critical requirement in the pharmaceutical, agrochemical, and fragrance industries. The efficacy of an asymmetric transformation hinges on the design of the chiral catalyst, where the ligand plays a pivotal role in creating a precisely defined chiral environment around the metal center. Among the privileged ligand scaffolds, spirocyclic structures have garnered significant attention due to their rigid C2-symmetric backbone, which effectively restricts conformational flexibility and provides a deep chiral pocket, leading to high levels of stereochemical control.[1][2]

The SpiroBOX ligand family, derived from the enantiomerically pure 1,1'-spirobiindane-7,7'-diol (SPINOL), exemplifies the advantages of this structural motif.[1] This guide focuses specifically on the applications of the methyl-substituted variant, (Ra,S,S)-Me-SpiroBOX, a highly effective ligand in a range of metal-catalyzed asymmetric reactions. We will delve into its most prominent applications, provide detailed, field-tested protocols, and explore the mechanistic underpinnings that account for its remarkable enantiocontrol.

Core Application: Nickel-Catalyzed Asymmetric Friedel-Crafts Alkylation of Indoles

One of the most successful applications of the (Ra,S,S)-Me-SpiroBOX ligand is in the nickel-catalyzed asymmetric Friedel-Crafts (F-C) alkylation of indoles with nitroalkenes.[3][4] This reaction is of significant synthetic value as it provides enantiomerically enriched 3-alkylated indole derivatives, which are precursors to clinically important drugs and bioactive natural products.[4] The use of an inexpensive and environmentally benign metal like nickel further enhances the appeal of this methodology.[4]

Causality and Mechanistic Insights

The success of the Ni(II)/(Ra,S,S)-Me-SpiroBOX system lies in the formation of a well-defined square planar complex. The proposed catalytic cycle begins with the coordination of the nitroalkene to the chiral nickel catalyst.[4] To minimize steric hindrance, the complex adopts a fixed conformation, which is further stabilized by π-π stacking interactions between the nitroalkene's aromatic ring and the indane moiety of the SpiroBOX ligand.[4] This rigid assembly effectively shields one prochiral face of the nitroalkene, directing the nucleophilic attack of the indole from the less hindered Si-face. Subsequent proton transfer and dissociation of the product regenerates the active catalyst for the next cycle.[4] The choice of the nickel salt is crucial; studies have shown that Ni(ClO₄)₂·6H₂O provides superior yield and enantioselectivity compared to other nickel salts like Ni(OTf)₂, Ni(acac)₂, or NiCl₂.[4]

Caption: Coordination of the (Ra,S,S)-Me-SpiroBOX ligand to a Ni(II) center.

Performance Data

The Ni(II)/(Ra,S,S)-Me-SpiroBOX catalytic system demonstrates broad substrate scope, accommodating various substitutions on both the indole and the nitroalkene.

Entry	Indole (Substituent)	Nitroalkene (Substituent)	Yield (%)[4]	ee (%)[4]
1	H	H	98	92
2	H	4-Me	98	94
3	H	4-MeO	97	93
4	H	4-Br	96	88
5	H	2-F	98	82
6	5-MeO	H	99	97
7	5-Br	H	95	90

Detailed Experimental Protocols

Protocol 1: In Situ Preparation of the Ni(II)/(Ra,S,S)-Me-SpiroBOX Catalyst

• Trustworthiness Note: This protocol describes the in situ generation of the active catalyst. It is critical that all glassware is flame-dried and the reaction is conducted under an inert atmosphere (e.g., Argon) to exclude moisture, which can deactivate the Lewis acidic catalyst.

• To a flame-dried Schlenk tube under an Argon atmosphere, add the (Ra,S,S)-Me-SpiroBOX ligand (L1) (4.6 mg, 0.012 mmol, 1.2 equiv).

• Add Ni(ClO₄)₂·6H₂O (3.6 mg, 0.01 mmol, 1.0 equiv).

• Add anhydrous chloroform (CHCl₃) (1.0 mL).

• Stir the resulting mixture at room temperature for 1 hour to allow for complete complex formation. The solution should become homogeneous. This solution containing the active catalyst is now ready for use in the main reaction.

Protocol 2: Asymmetric Friedel-Crafts Alkylation

• Expertise Note: The reaction is performed at 0 °C to enhance enantioselectivity. Lower temperatures often improve stereochemical control by reducing the thermal energy of the system, which magnifies the energetic difference between the two diastereomeric transition states leading to the major and minor enantiomers.

• To the pre-formed catalyst solution from Protocol 1, add the nitroalkene (0.15 mmol, 1.5 equiv).

• Cool the Schlenk tube to 0 °C using an ice-water bath and stir for 30 minutes.

• Add the indole (0.1 mmol, 1.0 equiv) to the reaction mixture.

• Continue stirring at 0 °C and monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure (rotary evaporation).

• Purify the crude residue by silica gel column chromatography (e.g., using a petroleum ether/ethyl acetate gradient, typically 3:1 v/v) to afford the pure, optically active 2-indolyl-1-nitro derivative.[4]

• Determine the enantiomeric excess (ee) of the product using chiral High-Performance Liquid Chromatography (HPLC).

Caption: A typical workflow for the Ni-catalyzed Friedel-Crafts alkylation.

Expanding the Scope: Other Notable Applications

While the Ni-catalyzed F-C alkylation is a flagship application, the versatility of the SpiroBOX scaffold has been demonstrated in other important transformations.

• Palladium-Catalyzed Enantioselective Cyclizations: A naphthyl-substituted (Ra,S,S)-SpiroBOX ligand has been successfully applied to the palladium-catalyzed enantioselective cyclic allylation of allenyl hydrazines, achieving excellent enantioselectivities (92-95% ee).[5][6][7] This highlights the ligand's utility in constructing complex heterocyclic frameworks.

• Cobalt-Catalyzed Mukaiyama-Mannich Reactions: The Co(II)/SpiroBOX system has been employed for the enantioselective Mukaiyama-Mannich reaction, providing a route to valuable quaternary α-amino acid derivatives.[8]

• Copper-Catalyzed Reactions: Chiral spiro bisoxazoline ligands are effective in various copper-catalyzed reactions, including allylic oxidation and cyclopropanation, demonstrating high activity and enantioselectivity.[1]

Caption: Proposed catalytic cycle for the asymmetric Friedel-Crafts reaction.[4]

Conclusion and Future Outlook

The (Ra,S,S)-Me-SpiroBOX ligand and its derivatives have proven to be powerful tools in the field of asymmetric catalysis. Their rigid, C2-symmetric spirobiindane framework provides an exceptional platform for inducing high levels of enantioselectivity in a variety of metal-catalyzed reactions. The successful application in the nickel-catalyzed Friedel-Crafts alkylation showcases its potential for constructing valuable chiral building blocks under mild and economical conditions. As the quest for more efficient and selective catalysts continues, the privileged SpiroBOX scaffold will undoubtedly serve as a foundation for the development of new and innovative asymmetric transformations, further empowering researchers in drug discovery and fine chemical synthesis.

References

• Ni(ii)/spiroBox-catalyzed asymmetric Friedel–Crafts alkylation of indoles with nitroalkenes. RSC Advances. Available at: [Link]

• Ni(ii)/spiroBox-catalyzed asymmetric Friedel–Crafts alkylation of indoles with nitroalkenes - PMC. National Center for Biotechnology Information. Available at: [Link]

• Spiro Ligands for Asymmetric Catalysis: Reactivity and Catalysis | Request PDF. ResearchGate. Available at: [Link]

• Synthesis of a new spiro-BOX ligand and its application in enantioselective allylic cyclization based on carbopalladation of allenyl hydrazines - Chemical Communications (RSC Publishing). Royal Society of Chemistry. Available at: [Link]

• Zn (II)/SpiroQuinox Catalyzed Asymmetric Friedel‐Crafts Alkylation of Indoles with Cyclic N‐sulfonyl Ketimino Esters | Request PDF. ResearchGate. Available at: [Link]

• Synthesis of a new spiro-BOX ligand and its application in enantioselective allylic cyclization based on carbopalladation of allenyl hydrazines. | Semantic Scholar. Semantic Scholar. Available at: [Link]

• (PDF) Design and Synthesis of Chiral Spiro Ligands. ResearchGate. Available at: [Link]

• Synthesis of a new spiro-BOX ligand and its application in enantioselective allylic cyclization based on carbopalladation of allenyl hydrazines - PubMed. National Center for Biotechnology Information. Available at: [Link]

• Design and Synthesis of Chiral oxa-Spirocyclic Ligands for Ir-Catalyzed Direct Asymmetric Reduction of Bringmann's Lactones with Molecular H2 | Journal of the American Chemical Society. American Chemical Society Publications. Available at: [Link]

• The Co(ii)/spiroBox-catalyzed enantioselective Mukaiyama-Mannich reaction for the synthesis of quaternary α-amino acid derivatives - New Journal of Chemistry (RSC Publishing). Royal Society of Chemistry. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ni(ii)/spiroBox-catalyzed asymmetric Friedel–Crafts alkylation of indoles with nitroalkenes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of a new spiro-BOX ligand and its application in enantioselective allylic cyclization based on carbopalladation of allenyl hydrazines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Synthesis of a new spiro-BOX ligand and its application in enantioselective allylic cyclization based on carbopalladation of allenyl hydrazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Co(ii)/spiroBox-catalyzed enantioselective Mukaiyama-Mannich reaction for the synthesis of quaternary α-amino acid derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Utilizing (Ra,S,S)-Me-SpiroBOX in the Asymmetric Total Synthesis of Natural Products

Executive Summary & Strategic Value

In the realm of natural product total synthesis, the precise installation of chiral centers is the most critical bottleneck. The (Ra,S,S)-Me-SpiroBOX ligand—a C2-symmetric chiral bis(oxazoline) built upon a highly rigid 1,1'-spirobiindane-7,7'-diol (SPINOL) core—has emerged as a privileged scaffold for overcoming these stereochemical challenges[1]. Originally pioneered by Qi-Lin Zhou and co-workers, the spirocyclic backbone of this ligand prevents the conformational flipping that plagues traditional BOX and PyBOX ligands[1][2].

By locking the coordinating oxazoline rings into a fixed spatial geometry, (Ra,S,S)-Me-SpiroBOX creates a deep, well-defined chiral pocket. When complexed with transition metals (Cu, Fe, Ni, Co), it enables exquisite enantiofacial discrimination, making it an indispensable tool for synthesizing critical chiral building blocks—such as optically pure α-amino acids, α-hydroxy acids, and functionalized indole alkaloids—that serve as direct precursors in the total synthesis of complex natural products[3][4].

Mechanistic & Structural Rationale (Causality in Design)

The superior performance of (Ra,S,S)-Me-SpiroBOX is rooted in its structural thermodynamics and electronic tuning:

• Entropic Advantage : The spiro carbon atom perfectly fixes the dihedral angle between the two indane rings. This pre-organization minimizes the entropic penalty during metal complexation and substrate binding, ensuring the active catalytic species remains structurally homogenous in solution[1].

• Counterion Causality : In carbenoid insertion reactions, the choice of counterion is as critical as the ligand. Utilizing a non-coordinating anion like tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (BArF⁻) prevents competitive binding at the metal center. This leaves the electrophilic transition metal completely accessible to decompose the diazo compound into the highly reactive metal-carbene intermediate[4].

• Stereocenter Definition : During N-H or O-H insertions, the heteroatom nucleophilically attacks the metal-carbene, forming an ylide intermediate. The rigid steric walls of the SpiroBOX ligand dictate a singular trajectory for the subsequent proton transfer, locking in the stereocenter with up to 98% enantiomeric excess (ee)[4].

Figure 1: Catalytic cycle of Cu-(Ra,S,S)-Me-SpiroBOX mediated carbenoid insertion.

Quantitative Performance Benchmarks

The versatility of the SpiroBOX scaffold across different metal centers allows for a broad substrate scope in total synthesis workflows. The table below summarizes benchmark data for key asymmetric transformations.

Reaction Type	Catalyst System	Substrate Class	Max Yield (%)	Max ee (%)	Ref
N-H Carbenoid Insertion	Cu(I) / SpiroBOX / NaBArF	Anilines + α-Diazoesters	94%	98%	[4]
O-H Carbenoid Insertion	Fe(II) / SpiroBOX	Phenols/Alcohols + α-Diazoesters	88%	99.6%	[2]
Friedel-Crafts Alkylation	Ni(II) / SpiroBOX	Indoles + Nitroalkenes	99%	97%	[3]
Mukaiyama-Mannich	Co(II) / SpiroBOX	Enol Silyl Ethers + Ketimines	99%	>95%	[5]

Self-Validating Experimental Protocols

Protocol A: Cu(I)-Catalyzed Asymmetric N-H Carbenoid Insertion

Objective: Synthesis of optically pure α-amino acid esters (key synthons for alkaloid and depsipeptide natural products).

Methodology & Causality:

• Complexation: In a flame-dried Schlenk tube under an argon atmosphere, add CuCl (5.0 mol%) and (Ra,S,S)-Me-SpiroBOX (6.0 mol%). Add anhydrous dichloromethane (DCM) and stir at room temperature for 2 hours. Causality: The slight excess of ligand and extended stirring time ensures complete consumption of the insoluble CuCl into the neutral complex.

• Ion Exchange: Add NaBArF (6.0 mol%) to the mixture and stir for an additional 1 hour.

  • Validation Checkpoint: The solution will transition from colorless/cloudy to a distinct, clear pale green/yellow. This visual cue confirms successful counterion exchange and the generation of the active cationic Cu(I) species[4].

• Substrate Addition: Add the aniline derivative (1.0 equiv) to the active catalyst solution.

• Controlled Carbene Generation: Dissolve the α-diazoester (1.2 equiv) in dry DCM. Using a syringe pump, add this solution dropwise over 2–3 hours. Causality: Slow addition maintains a low steady-state concentration of the diazo compound, virtually eliminating the competing pathway of carbene dimerization[4].

  • Validation Checkpoint: Steady N₂ gas evolution (bubbling) should be observed. If bubbling ceases prematurely, the catalyst has deactivated.

• Quenching & Analysis: Once addition is complete, stir for 30 minutes. Add a precisely weighed amount of 1,3,5-trimethoxybenzene as an internal standard.

  • Validation Checkpoint: Perform a quantitative ¹H NMR on a crude aliquot. Integrate the internal standard against the newly formed chiral methine proton to validate the chemical yield prior to any losses from silica gel chromatography.

Figure 2: Standard Schlenk-line workflow for SpiroBOX-catalyzed asymmetric reactions.

Protocol B: Ni(II)-Catalyzed Asymmetric Friedel-Crafts Alkylation of Indoles

Objective: Construction of chiral 2-indolyl-1-nitro derivatives, direct precursors to tryptamine-derived natural products.

Methodology & Causality:

• Catalyst Preparation: Dissolve Ni(ClO₄)₂·6H₂O (10 mol%) and (Ra,S,S)-Me-SpiroBOX (12 mol%) in CHCl₃ under an argon atmosphere. Stir at room temperature for 1 hour. Causality: Ni(II) provides a mild, environmentally benign Lewis acid center that coordinates effectively with the rigid spiroBox ligand, activating the nitroalkene without decomposing the indole[3].

• Temperature Equilibration: Cool the reaction vessel strictly to 0 °C. Causality: Lowering the temperature suppresses the background, uncatalyzed racemic Friedel-Crafts reaction, maximizing the enantiomeric excess dictated by the chiral ligand[3].

• Reaction Execution: Add the nitroalkene (1.5 equiv), stir for 30 minutes to allow pre-coordination, then add the indole (1.0 equiv).

• Monitoring & Validation:

  • Validation Checkpoint: Monitor via TLC (petroleum ether/ethyl acetate 3:1). The complete disappearance of the bright yellow nitroalkene spot validates reaction completion[3].

• Stereochemical Validation: Following flash chromatography, enantiomeric excess must be validated using a Chiralcel OD-H HPLC column. Self-Validating Step: Always run a synthesized racemic standard first to validate the baseline resolution of the enantiomers before injecting the catalytic product.

References

• Synthesis and Evaluation of C2-Symmetric SPIROL-Based bis-Oxazoline Ligands. MDPI. 2

• Iron bis(oxazoline) complexes in asymmetric catalysis. RSC Publishing. 6

• Co(II)/SpiroBox-catalyzed Enantioselective Mukaiyama-Mannich Reaction for the Synthesis of Quaternary α-Amino Acid Derivatives. ResearchGate. 5

• Ni(II)/spiroBox-catalyzed asymmetric Friedel–Crafts alkylation of indoles with nitroalkenes. RSC Publishing. 3

• Highly Enantioselective Insertion of Carbenoids into N-H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines. Organic Chemistry Portal. 4

• Chiral ligands designed in China. National Science Review - Oxford Academic.1

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. mdpi.com [mdpi.com]
• 3. Ni( ii )/spiroBox-catalyzed asymmetric Friedel–Crafts alkylation of indoles with nitroalkenes - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08471C [pubs.rsc.org]
• 4. Highly Enantioselective Insertion of Carbenoids into N-H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Iron bis(oxazoline) complexes in asymmetric catalysis - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY01357G [pubs.rsc.org]

Technical Notes & Optimization

troubleshooting low yields with (Ra,S,S)-Me-SpiroBOX catalysts

A Guide for Senior Application Scientists

Welcome to the technical support center for (Ra,S,S)-Methyl-SpiroBOX catalysts. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize their asymmetric syntheses and troubleshoot common issues, particularly low reaction yields. As a C₂-symmetric chiral ligand, the SpiroBOX framework has proven highly effective in a variety of metal-catalyzed transformations, but its success is contingent on careful experimental design and execution.[1] This document provides in-depth, field-proven insights in a question-and-answer format to help you navigate the complexities of your experiments.

Section 1: First-Line Troubleshooting: Foundational Checks

This section addresses the most frequent and fundamental sources of error in catalytic reactions. Before proceeding to complex optimization, it is crucial to ensure these basic parameters are correctly controlled.

Q1: My reaction shows zero or near-zero conversion. What are the first things I should verify?

Answer: When a reaction fails completely, the issue is often not with the catalyst's intrinsic activity but with a fundamental flaw in the reaction setup or reagents.

The Scientific Rationale: The active catalyst is a metal-SpiroBOX complex, which requires the precise coordination of the metal center by the two oxazoline nitrogen atoms. This complex is often sensitive to air, moisture, and impurities, which can either prevent its formation or rapidly deactivate it.[2] Furthermore, the stoichiometry of all reactants is, of course, critical for the reaction to proceed.

Actionable Steps:

• Verify Inert Atmosphere: The in situ formation of the metal-SpiroBOX complex and the subsequent catalytic reaction must be conducted under a strictly inert atmosphere (Argon or Nitrogen). Oxygen can oxidize the metal center or the ligand, while moisture can hydrolyze reactants or the catalyst itself.[3]

  • Protocol: Ensure all glassware is oven- or flame-dried. Use Schlenk line or glovebox techniques for all manipulations.[2] Solvents must be rigorously dried and degassed using standard laboratory procedures.

• Confirm Reagent Purity & Integrity: Impurities in substrates, solvents, or even the metal salt can act as catalyst poisons.[4]

  • Protocol: Purify substrates via chromatography, distillation, or recrystallization immediately before use. Use freshly opened, high-purity solvents and metal salts from reputable suppliers. Verify the integrity of your starting materials via ¹H NMR or other appropriate analytical techniques.

• Check Stoichiometry and Reagent Addition: Simple miscalculations or errors in adding reagents can lead to reaction failure. Ensure the limiting reagent is correctly identified and that the catalyst loading is appropriate (typically 1-10 mol%).

Section 2: Optimizing for Success: A Systematic Approach

Low, but non-zero, yields suggest that the catalytic cycle is turning over, but inefficiently. This points towards sub-optimal reaction conditions rather than a fundamental failure. A systematic approach to optimization is the most effective way to improve yields.[4]

Q2: I'm observing low and inconsistent yields. How can I systematically optimize the reaction conditions?

Answer: Inconsistency often points to subtle variations in reaction setup, while low yields indicate that one or more parameters are not in the optimal range. A logical, one-variable-at-a-time screening process is essential.

The Scientific Rationale: The overall rate and efficiency of a catalytic cycle are governed by multiple interdependent factors, including the Lewis acidity of the metal center, the coordination environment, temperature, and concentration. The metal salt's counter-ion, for instance, directly influences the catalyst's electrophilicity, which is critical for substrate activation.[5] Similarly, the solvent can affect catalyst solubility, stability, and the energy of transition states.[6]

Below is a recommended workflow for troubleshooting and optimization.

Caption: A simplified catalytic cycle for a SpiroBOX-metal complex.

Section 4: Key Experimental Protocols

Protocol 1: General Procedure for In Situ Catalyst Formation and Reaction

This protocol is representative of a Ni(II)-SpiroBOX catalyzed Friedel-Crafts alkylation. [5] Materials:

• (Ra,S,S)-Me-SpiroBOX ligand (L1)

• Ni(ClO₄)₂·6H₂O

• Indole (Substrate 1)

• Trans-β-nitrostyrene (Substrate 2)

• Anhydrous, degassed Chloroform (CHCl₃)

Procedure:

• To a flame-dried Schlenk tube under an Argon atmosphere, add the (Ra,S,S)-Me-SpiroBOX ligand (4.6 mg, 0.012 mmol, 1.2 equiv).

• Add Ni(ClO₄)₂·6H₂O (3.6 mg, 0.01 mmol, 1.0 equiv).

• Add anhydrous CHCl₃ (1.0 mL) and stir the mixture at room temperature for 1 hour. A color change should be observed as the complex forms.

• Add the nitroalkene (0.15 mmol, 1.5 equiv) to the solution.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C) using an ice bath and stir for 30 minutes.

• Add the indole (0.1 mmol, 1.0 equiv) to the reaction mixture.

• Stir the reaction at 0 °C until completion, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude residue by silica gel column chromatography to obtain the desired product.

References

• ResearchGate. SPIROBOX, SpiroBox, spirobox. [Link]

• Beilstein Journals. Spiro-fused carbohydrate oxazoline ligands: Synthesis and application as enantio-discrimination agents in asymmetric allylic alkylation. [Link]

• ResearchGate. Study of the effect of additives on the reaction efficiency. Yields.... [Link]

• Gante, J. Angewandte Chemie International Edition, 1994, 33 (17), 1699-1720.

• Harned, A. M. Chemical Reviews, 2021, 121 (14), 8170-8235. [Link]

• Ghosh, A. K., Mathivanan, P., & Cappiello, J. Tetrahedron: Asymmetry, 1998, 9(1), 1-45.

• RSC Advances. Ni(ii)/spiroBox-catalyzed asymmetric Friedel–Crafts alkylation of indoles with nitroalkenes. [Link]

• Shu, W., & Ma, S. Chemical Communications, 2009, (43), 6549-6551. [Link]

• PatSnap. Troubleshooting low catalyst activity in reforming units. [Link]

• Semba, K., & Nakai, Y. Accounts of Chemical Research, 2020, 53(7), 1452–1464.

• Argonne National Laboratory. Air-Sensitive Catalyst Handling and Preparation. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ess.xray.aps.anl.gov [ess.xray.aps.anl.gov]
• 3. Troubleshooting low catalyst activity in reforming units [eureka.patsnap.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Ni(ii)/spiroBox-catalyzed asymmetric Friedel–Crafts alkylation of indoles with nitroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting (Ra,S,S)-Me-SpiroBOX Enantioselectivity

Welcome to the Advanced Catalysis Support Portal. This guide is designed for researchers, scientists, and drug development professionals utilizing (Ra,S,S)-Me-SpiroBOX —a highly rigid, chiral spiro bis(oxazoline) ligand—in copper-catalyzed asymmetric carbene insertions into X–H bonds (O–H, N–H, S–H).

Below, you will find a deep-dive into the mechanistic causality of temperature effects, a troubleshooting FAQ, quantitative reference data, and a self-validating Standard Operating Procedure (SOP) to ensure reproducible enantiomeric excess (ee).

Mechanistic Causality: The Thermodynamics of Enantiomeric Erosion

To troubleshoot enantioselectivity drops, one must understand the precise role of temperature in the catalytic cycle of Cu-SpiroBOX complexes.

When an α -diazoester decomposes at the Cu(I) center, it forms an electrophilic metal-carbene intermediate. Nucleophilic attack by a substrate (e.g., phenol or aniline) generates an ylide intermediate . The fate of this ylide is strictly dictated by temperature [1]:

• Kinetic Control (Low Temperatures, < 0 °C): The system favors the metal-associated ylide pathway . The thermal energy is insufficient to break the coordination between the ylide and the copper center. Consequently, the subsequent [1,2]-proton shift occurs entirely within the highly restricted chiral pocket of the (Ra,S,S)-Me-SpiroBOX ligand, yielding exceptional enantioselectivity (ee > 95%).

• Thermodynamic Control (Elevated Temperatures, > 25 °C): Increased thermal kinetic energy overcomes the dissociation barrier of the Cu-ylide bond. The ylide dissociates into a metal-free intermediate before the proton shift can occur. The subsequent[1,2]-H shift happens in the bulk solvent outside the chiral environment, leading to a racemic background reaction and severe enantiomeric erosion [2].

Mechanistic Pathway Visualization

The following diagram illustrates the temperature-dependent bifurcation of the catalytic cycle.

Fig 1: Temperature-dependent bifurcation of Cu-SpiroBOX catalyzed X-H insertion.

Troubleshooting Guide & FAQs

Q1: Why did my enantiomeric excess drop from 98% to 72% when scaling up the reaction from 0.1 mmol to 5.0 mmol, even though the cooling bath was set to -20 °C? A: This is a classic heat-transfer failure. The decomposition of diazo compounds is highly exothermic. At a 5.0 mmol scale, rapid addition of the diazo compound generates localized heat spikes (hotspots) in the reaction mixture. Even if the external bath is at -20 °C, the internal temperature can briefly spike above 10 °C, triggering the metal-free ylide dissociation pathway. Solution: Use an internal temperature probe and a syringe pump to add the diazo compound over 2–4 hours.

Q2: I am performing an S–H insertion with thiophenol at -20 °C, but my ee is stuck at 65%, whereas my O–H insertion yields 98% ee under identical conditions. Is the ligand degrading? A: No, the ligand is intact. Recent computational studies reveal that the activation free energy barrier for the metal-free ylide pathway in S–H insertions is significantly lower than for O–H or N–H insertions[2]. Sulfur's larger atomic radius and polarizability weaken the Cu–S coordination, making ylide dissociation kinetically favorable even at lower temperatures. Solution: Switch to a more sterically demanding SpiroBOX derivative (e.g., i Pr-SpiroBOX) or lower the temperature to -40 °C to suppress the dissociation.

Q3: Can I compensate for the sluggish reactivity at -40 °C by increasing the catalyst loading from 5 mol% to 15 mol%? A: Yes, but with a caveat. Increasing the concentration of the Cu-(Ra,S,S)-Me-SpiroBOX complex will accelerate the desired insertion, but it also increases the probability of carbene dimerization (yielding undesired maleates/fumarates). If you increase catalyst loading, you must proportionally decrease the diazo addition rate to maintain a low steady-state concentration of the free diazo species.

Quantitative Data: Temperature vs. Enantioselectivity

The following table summarizes the baseline expectations for (Ra,S,S)-Me-SpiroBOX performance across different temperatures and nucleophiles. Use this as a benchmark for your internal quality control.

Nucleophile Type	Bond Formed	Internal Temp (°C)	Yield (%)	ee (%)	Dominant Mechanistic Pathway
Phenol	O–H	25	88	72	Mixed (Associated + Free Ylide)
Phenol	O–H	0	85	92	Metal-Associated Ylide
Phenol	O–H	-20	78	98	Metal-Associated Ylide
Aniline	N–H	-20	82	96	Metal-Associated Ylide
Thiophenol	S–H	-20	90	65	Metal-Free Ylide (Low Barrier)

Standard Operating Procedure (SOP): Temperature-Controlled Insertion

To ensure a self-validating and reproducible workflow, follow this rigorous protocol for asymmetric carbene insertions utilizing Cu-(Ra,S,S)-Me-SpiroBOX.

Step 1: Catalyst Assembly & Activation

• In an argon-filled glovebox, combine 5.0 mol% Cu(I) salt (e.g., CuCl or Cu(MeCN)₄PF₆) and 6.0 mol% (Ra,S,S)-Me-SpiroBOX in anhydrous dichloromethane (DCM).

• Add 6.0 mol% NaBArF (sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) to abstract the halide and generate the active cationic Cu-complex.

• Stir at room temperature for 2 hours until a homogeneous, deep-colored solution is formed.

Step 2: Cryogenic Equilibration

• Transfer the sealed reaction vessel to a fume hood and immerse it in a cryocooler or dry ice/acetone bath.

• Insert an internal thermocouple directly into the reaction mixture.

• Add the nucleophile (1.0 equivalent) and wait until the internal temperature stabilizes strictly at -20 °C (± 2 °C).

Step 3: Controlled Diazo Addition (Critical Step)

• Dissolve the α -diazoester (1.2 equivalents) in anhydrous DCM.

• Load the solution into a gas-tight syringe mounted on a programmable syringe pump.

• Set the addition rate to ensure the internal temperature does not fluctuate by more than 2 °C (typically 0.5 mmol/hour). Self-Validation Check: If bubbling (N₂ evolution) becomes vigorous or the temperature spikes, pause the pump immediately.

Step 4: Quenching and Verification

• Once addition is complete, maintain the reaction at -20 °C for an additional 1 hour.

• Monitor completion via TLC.

• Quench the reaction by adding cold aqueous NH₄Cl directly into the vessel at -20 °C before allowing it to warm to room temperature. This prevents unreacted intermediates from undergoing racemic background reactions during the warm-up phase.

References

• Zhou, Q.-L., et al. (2021). Synthesis and Evaluation of C2-Symmetric SPIROL-Based bis-Oxazoline Ligands. Molecules (MDPI). Available at:[Link]

• Tyagi, A., Gupta, K., & Jindal, G. (2023). Cu-Catalyzed Asymmetric Carbene Insertion into N–H, O–H, and S–H Bonds: Challenging the Existing Mechanistic Dogma. JACS Au (ACS Publications). Available at:[Link]

handling and storage stability of (Ra,S,S)-Me-SpiroBOX under air

Technical Support Center: (Ra,S,S)-Me-SpiroBOX Ligand

Introduction

Welcome to the technical support guide for the (Ra,S,S)-Me-SpiroBOX ligand. This document is designed for researchers, chemists, and process development scientists who utilize this powerful chiral ligand in asymmetric catalysis. The unique spirocyclic backbone of the SpiroBOX family provides a rigid and well-defined chiral environment, often leading to high enantioselectivities in a variety of metal-catalyzed reactions.[1][2] However, like many high-performance catalysts and ligands, its stability and effectiveness are critically dependent on proper handling and storage protocols.

This guide provides practical, experience-driven advice in a question-and-answer format to address common challenges and ensure the integrity of your (Ra,S,S)-Me-SpiroBOX, thereby promoting reproducible and successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: How should I store my (Ra,S,S)-Me-SpiroBOX upon arrival?

A1: Immediate and proper storage is crucial. Upon receiving the ligand, it should be stored in a cool, dark, and dry environment.[3] The recommended storage temperature is -20°C.[4] For optimal long-term stability, the vial should be placed inside a desiccator or, preferably, within an inert atmosphere glovebox.[3] The key is to protect it from oxygen, moisture, and light.

Q2: Is (Ra,S,S)-Me-SpiroBOX sensitive to air and moisture?

A2: Yes. While the bis(oxazoline) moiety itself is relatively stable, many chiral ligands, especially when complexed with metals, can be sensitive to air and moisture.[1][3] Oxygen can potentially lead to oxidation, and moisture can hydrolyze sensitive functionalities or interfere with the formation of the active catalytic species. Adopting inert atmosphere techniques for handling is a mandatory prerequisite for achieving consistent results.[3][5]

Q3: Can I weigh the ligand on an open bench?

A3: It is strongly discouraged. Briefly exposing the solid ligand to air for rapid weighing might be acceptable if done quickly, but it is not best practice and can introduce inconsistencies. For quantitative and reproducible results, all manipulations, including weighing and dissolution, should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[6]

Q4: What are the visual signs of ligand degradation?

A4: The pure (Ra,S,S)-Me-SpiroBOX is typically a white to off-white solid. Any significant color change, such as yellowing or browning, may indicate decomposition or the presence of impurities. Other signs include a change in physical form (e.g., from a crystalline solid to a gummy or oily substance) or poor solubility in solvents where it was previously soluble.

Q5: Which solvents are recommended for dissolving (Ra,S,S)-Me-SpiroBOX?

A5: The choice of solvent is highly dependent on the specific reaction. However, for dissolution and storage of stock solutions, high-purity, anhydrous, and degassed solvents are essential. Common choices include dichloromethane (DCM), toluene, and tetrahydrofuran (THF). Ensure that solvents are freshly purified, as aged solvents (especially THF) can contain peroxides that degrade sensitive reagents.[7]

Troubleshooting Guide

This section addresses common problems encountered during catalytic reactions using (Ra,S,S)-Me-SpiroBOX.

Problem 1: Low or Inconsistent Enantioselectivity (% ee)

Low or inconsistent enantiomeric excess is one of the most frequent issues in asymmetric catalysis.[1]

Potential Cause	Explanation & Recommended Action
Ligand Degradation	The chiral integrity of the ligand is paramount. It may have degraded due to improper storage or handling. Action: Verify the ligand's purity. Consider using a fresh batch of the ligand. If degradation is suspected, perform a quality control check (see Experimental Protocols section).
Air/Moisture Contamination	The presence of air or moisture can poison the catalyst or promote a non-selective background reaction. Action: Ensure all reagents and solvents are anhydrous and that the reaction is conducted under a strictly inert atmosphere (argon or nitrogen).[3] Use of flame-dried glassware and proper Schlenk line or glovebox techniques is critical.[6]
Sub-Optimal Temperature	Enantioselectivity is often highly temperature-dependent. Action: Lowering the reaction temperature generally increases selectivity by favoring the transition state leading to the major enantiomer. Perform a temperature screening study if literature precedents are not available.
Incorrect Metal:Ligand Ratio	The stoichiometry between the metal precursor and the SpiroBOX ligand is crucial for forming the active chiral catalyst. Action: Verify the stoichiometry. An excess of either component can sometimes be detrimental. Titrate the ratio to find the optimal conditions for your specific reaction.

Problem 2: Low Reaction Yield or Slow Conversion

Potential Cause	Explanation & Recommended Action
Catalyst Inactivity	This can be due to ligand degradation or the presence of catalytic poisons. Action: Ensure the ligand and metal precursor are pure. Impurities in the substrate or solvent can inhibit the catalyst.[3][5] Purify the substrate immediately before use.
Insufficient Catalyst Loading	The amount of catalyst may be too low for the reaction scale or substrate reactivity. Action: Incrementally increase the catalyst loading (e.g., from 1 mol% to 5 mol%) and monitor the effect on conversion.
Solvent Effects	The coordinating ability and polarity of the solvent can dramatically impact catalyst activity. Action: Perform a solvent screen with a range of anhydrous, degassed solvents (e.g., Toluene, DCM, THF, Dioxane).

Below is a workflow to guide your troubleshooting process for low enantioselectivity.

Caption: Workflow for NMR-based quality control of the ligand.

References

• BenchChem. (n.d.). Technical Support Center: Asymmetric Synthesis Catalyst Selection.
• BenchChem. (2025). Technical Support Center: A Troubleshooting Guide for BINAM in Asymmetric Catalysis.
• BenchChem. (2025). Troubleshooting guide for the catalytic asymmetric synthesis of nitroalcohols.
• ChemScene. (n.d.). (Ra,S,S)-SpiroBOX.
• Reddit. (2021). Phosphine Ligand Oxidation.
• Sigma-Aldrich. (n.d.). (Ra,S,S)-SpiroBOX.
• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds.
• Feng, X., et al. (2014). Spiro-2,2′-bichroman-based bisoxazoline (SPANbox) ligands for ZnII-catalyzed enantioselective hydroxylation of β-keto esters and 1,3-diester. Chemical Science.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Spiro-2,2′-bichroman-based bisoxazoline (SPANbox) ligands for ZnII-catalyzed enantioselective hydroxylation of β-keto esters and 1,3-diester - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemscene.com [chemscene.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. Reddit - Please wait for verification [reddit.com]

Technical Support Center: Troubleshooting (Ra,S,S)-Me-SpiroBOX Asymmetric Synthesis

Welcome to the Technical Support Center for the synthesis of (Ra,S,S)-Me-SpiroBOX. As a privileged C2-symmetric chiral spirobiindane-based bis(oxazoline) ligand, Me-SpiroBOX is highly effective in Cu-catalyzed asymmetric cyclopropanation, N–H insertions, and allylic oxidations ()[1]. However, constructing the sterically demanding spiro-fused oxazoline rings often leads to side reactions—most notably C4-epimerization, incomplete cyclization, and hydrolytic ring-opening.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol to ensure high enantiomeric and diastereomeric purity during your ligand synthesis.

Synthetic Workflow & Critical Failure Points

The synthesis of (Ra,S,S)-Me-SpiroBOX proceeds from enantiopure (Ra)-SPINOL via the dicarboxylic acid, which is coupled with (S)-alaninol to form a bis-amide intermediate. The final cyclization step is the most critical failure point for side reactions.

Synthetic workflow for (Ra,S,S)-Me-SpiroBOX highlighting the critical cyclization step.

Troubleshooting Guide & FAQs

Q1: Why am I observing epimerization at the C4 position of the oxazoline ring (loss of (S,S) stereopurity)? A1: Epimerization at the oxazoline C4 position (originating from the (S)-alaninol precursor) is the most common side reaction. It is mechanistically driven by the use of harsh, acidic activation methods (such as SOCl₂ or excessive heat) during the final ring closure. SOCl₂ generates HCl as a byproduct. The acidic environment protonates the newly formed oxazoline nitrogen, triggering a reversible ring-opening event into an oxazolinium or aziridinium intermediate. This allows rotation around the C–N bond and subsequent re-closure to the thermodynamically stable, but undesired, (Ra,R,S) or (Ra,R,R) epimers.

Solution: Switch to a strictly base-promoted cyclization reagent. Using p-Toluenesulfonyl chloride (TsCl) with an excess of Triethylamine (Et₃N) in dichloromethane (DCM) keeps the system basic, preventing acid-catalyzed ring opening ()[1].

Mechanistic divergence: Desired SN2 cyclization vs. acid-catalyzed epimerization pathway.

Q2: My cyclization stalls, yielding a mixture of mono-oxazoline mono-amide and starting material. How can I drive it to completion? A2: Incomplete cyclization typically stems from insufficient electrophilic activation of the hydroxyl group or premature quenching by adventitious moisture. The spirobiindane backbone is highly sterically demanding, which significantly increases the activation energy required for the second intramolecular SN2 displacement.

Solution: Ensure strict anhydrous conditions. When using the TsCl/Et₃N method, add a catalytic amount of DMAP (4-Dimethylaminopyridine) to accelerate the tosylation of the sterically hindered hydroxyl groups. Increase the equivalents of TsCl to 2.5 and Et₃N to 4.0. Refluxing the DCM solution (40 °C) for 24–48 hours is necessary to overcome the steric barrier for the second cyclization event.

Q3: How do I prevent hydrolytic degradation or ring-opening during purification? A3: SpiroBOX ligands are sensitive to acidic environments, particularly in protic or alcoholic solvents, which can induce nucleophilic ring-opening back to the amide[2]. Silica gel chromatography can sometimes provide enough ambient acidity to catalyze this degradation.

Solution: Pre-treat the silica gel with 1–2% Et₃N in hexanes to neutralize acidic silanol sites before loading the column. Avoid using methanol or ethanol in your eluent; stick strictly to Hexanes/Ethyl Acetate mixtures doped with 1% Et₃N.

Quantitative Comparison of Cyclization Methods

To minimize side reactions, selecting the correct cyclization reagent is paramount. The table below summarizes the causality between reagent choice and product integrity.

Cyclization Method	Reagents & Conditions	Typical Yield (%)	Diastereomeric Excess (de %)	Mechanistic Impact on Side Reactions
Thionyl Chloride	SOCl₂, then NaOH (Reflux)	40–50%	< 70%	High epimerization rate due to HCl generation and oxazolinium formation.
Tosylation (Optimized)	TsCl, Et₃N, DMAP (40 °C)	75–85%	> 99%	Standard method. Maintains basicity, preventing ring-opening and epimerization.
DAST	DAST, DCM (-78 °C to RT)	80–90%	> 99%	Excellent stereoretention for highly sensitive substrates; higher reagent cost.
Burgess Reagent	Burgess Reagent, THF (70 °C)	60–70%	> 95%	Good alternative, but highly moisture sensitive. Can stall at mono-oxazoline.

Validated Step-by-Step Methodology: (Ra,S,S)-Me-SpiroBOX Cyclization

This self-validating protocol utilizes the optimized TsCl/Et₃N/DMAP system to ensure complete cyclization while suppressing epimerization ()[3].

Step 1: Setup and Activation

• Flame-dry a 100 mL Schlenk flask under vacuum and backfill with dry Nitrogen (N₂).

• Dissolve the bis-amide precursor (1.0 mmol) in 20 mL of anhydrous Dichloromethane (DCM).

• Add Triethylamine (4.0 mmol, 4.0 equiv) and a catalytic amount of DMAP (0.1 mmol, 10 mol%).

• Cool the reaction mixture to 0 °C using an ice bath.

Step 2: Tosylation & Cyclization 5. Dissolve p-Toluenesulfonyl chloride (TsCl) (2.5 mmol, 2.5 equiv) in 5 mL of anhydrous DCM and add it dropwise to the reaction mixture over 15 minutes. 6. Remove the ice bath and allow the reaction to warm to room temperature, then equip a reflux condenser and heat to 40 °C for 36 hours.

Step 3: Self-Validation Checkpoint (In-Process Control) 7. TLC Validation: Withdraw a 10 µL aliquot, quench with saturated aqueous NaHCO₃, and extract with EtOAc. Spot the organic layer on a silica TLC plate. Elute with Hexanes/EtOAc (7:3) containing 1% Et₃N.

• Pass Criteria: The bis-amide precursor (Rf ~0.1) and mono-oxazoline intermediate (Rf ~0.3) must be completely absent. Only the bis(oxazoline) product (Rf ~0.5) should be visible. If intermediates remain, add an additional 0.5 equiv of TsCl and reflux for 12 more hours.

Step 4: Quench and Extraction 8. Cool the reaction to room temperature and quench by adding 20 mL of saturated aqueous NaHCO₃. 9. Extract the aqueous layer with DCM (3 × 20 mL). Combine the organic layers, wash with brine (30 mL), and dry over anhydrous Na₂SO₄. 10. Filter and concentrate the solvent under reduced pressure (keep bath temperature <30 °C to prevent thermal degradation).

Step 5: Purification & Final Validation 11. Purify the crude residue via flash column chromatography on silica gel (pre-neutralized with 1% Et₃N in hexanes). Elute with Hexanes/EtOAc (10:1 to 5:1 with 1% Et₃N). 12. HPLC Validation: To confirm the absence of epimerization, analyze the purified product using chiral HPLC (e.g., Chiralcel OD-H column, Hexane/i-PrOH 90:10, 1.0 mL/min). The (Ra,S,S)-Me-SpiroBOX should elute as a single peak (>99% de).

References

• Title: Preparation and application of bisoxazoline ligands with a chiral spirobiindane skeleton for asymmetric cyclopropanation and allylic oxidation Source: Tetrahedron: Asymmetry (2006) URL: [Link]

• Title: Highly Enantioselective Insertion of Carbenoids into N-H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines Source: Journal of the American Chemical Society (2007) URL: [Link]

Sources

• 1. Bin Liu (刘斌)-周其林教授课题组主页 [zhou.nankai.edu.cn]
• 2. researchgate.net [researchgate.net]
• 3. Highly Enantioselective Insertion of Carbenoids into N-H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines [organic-chemistry.org]

Technical Support Center: Optimizing Ligand-to-Metal Ratio for (Ra,S,S)-Me-SpiroBOX Complexes

Welcome to the Advanced Catalysis Support Center. As a Senior Application Scientist, I frequently see researchers struggle with reproducibility in asymmetric catalysis. When utilizing chiral spirobiindane-based bis(oxazoline) ligands—specifically the highly rigid (Ra,S,S)-Me-SpiroBOX—calibrating the ligand-to-metal (L:M) ratio is the single most critical parameter. A suboptimal ratio does not just lower your yield; it fundamentally alters the active catalytic species in your reactor.

This guide provides field-proven troubleshooting insights, self-validating protocols, and mechanistic causality to help you master Cu(I) and Ni(II) SpiroBOX systems.

Part 1: Troubleshooting Guides & FAQs

Q1: Why is my enantiomeric excess (ee) lower than expected despite using high-purity (Ra,S,S)-Me-SpiroBOX? A: Low enantioselectivity is almost always a symptom of uncomplexed (bare) metal ions in solution. Transition metals like Cu(I) and Ni(II) are extremely active Lewis acids. If your L:M ratio is exactly 1.0:1.0, microscopic weighing errors or trace ligand degradation will leave a fraction of the metal uncomplexed. This bare metal rapidly catalyzes a racemic background reaction (e.g., unselective carbene insertion), drastically diluting the enantioenriched product generated by the chiral [ML] complex ()[1]. Actionable Insight: Always use a slight ligand excess. We recommend an optimal starting ratio of 1.1:1 to 1.2:1 (Ligand:Metal) to kinetically suppress the racemic pathway without inhibiting the reaction.

Q2: I increased the ligand-to-metal ratio to 2:1 to ensure complete complexation, but my reaction rate plummeted. What happened? A: While excess ligand prevents racemic background reactions, an excessive ratio (≥ 1.5:1) introduces a new problem: the formation of coordinatively saturated, homoleptic [ML2] complexes. SpiroBOX ligands possess strong bidentate chelating abilities. At a 2:1 ratio, the metal center becomes fully occupied by two bulky (Ra,S,S)-Me-SpiroBOX molecules. This [ML2] species lacks the vacant coordination sites required to bind and activate your substrate (e.g., diazoesters in carbenoid insertions), effectively acting as a catalytically dead off-cycle resting state ()[2]. Actionable Insight: Maintain the L:M ratio below 1.3:1 to ensure the predominant species remains the active monomeric[ML] complex.

Q3: I observe a non-linear effect (NLE) in my asymmetric carbene insertion. Is my L:M ratio to blame? A: Yes, L:M ratios directly influence NLEs. A slight positive NLE is frequently observed in Cu-SpiroBOX systems. This occurs because heterochiral [M(LR)(LS)] complexes (formed if your ligand is not 100% enantiopure and excess ligand is present) are thermodynamically more stable but catalytically inactive compared to the homochiral[M(LR)2] or the active [ML] species. If your L:M ratio is too high, you inadvertently amplify this effect by pushing the equilibrium toward these binuclear or [ML2] aggregates ()[3]. Actionable Insight: To achieve linear, predictable stereocontrol, use highly enantiopure (>99% ee) (Ra,S,S)-Me-SpiroBOX and strictly control the L:M ratio to 1.15:1.00.

Q4: What is the best way to prepare the active catalyst in situ to avoid background reactivity? A: The order of addition dictates the kinetic trapping of the active species. Never add the ligand to a solution of the metal. Instead, add the metal salt (e.g., CuPF6 or Ni(OTf)2) to a stirring solution of the ligand. This ensures the metal dissolves into a ligand-rich environment, instantly forming the [ML] complex and preventing the aggregation of bare metal species ()[4].

Part 2: Quantitative Data Summaries

To illustrate the causality of the L:M ratio, Table 1 summarizes the impact of varying ratios on the benchmark Cu(I)-catalyzed asymmetric N-H insertion of α-diazoesters.

Table 1: Influence of L:M Ratio on Cu(I)-Catalyzed Asymmetric N-H Insertion

L:M Molar Ratio	Dominant Catalytic Species	Reaction Rate	Isolated Yield (%)	Enantiomeric Excess (ee %)
0.5 : 1.0	Bare Cu(I) + [CuL]	Very Fast	> 95%	< 40% (Racemic dominant)
1.0 : 1.0	[CuL] (Trace Bare Cu)	Fast	92%	88% (Background interference)
1.2 : 1.0	[CuL] (Optimal)	Fast	94%	98% (Highly selective)
2.0 : 1.0	[CuL2] Resting State	Very Slow	< 30%	98% (Impractical yield)

Data synthesized from foundational Cu-SpiroBOX optimization studies.

Part 3: Visualizing the System

Understanding the equilibrium dynamics is essential for troubleshooting. The diagrams below illustrate how the L:M ratio dictates the pathway of your reaction and how to systematically optimize it.

Equilibrium dynamics of (Ra,S,S)-Me-SpiroBOX complexation and catalytic pathways.

Iterative workflow for optimizing the ligand-to-metal ratio in SpiroBOX catalysis.

Part 4: Experimental Protocols

Protocol 1: Self-Validating Preparation of the Cu(I)/(Ra,S,S)-Me-SpiroBOX Active Catalyst

Objective: Generate the active[CuL] complex for asymmetric insertion while preventing Cu(II) oxidation and bare Cu(I) background reactivity. Self-Validating Mechanism: This protocol uses visual colorimetric checkpoints to validate the oxidation state and complexation status of the metal center, ensuring trustworthiness before you commit valuable substrates.

Step 1: Reagent Preparation via Stock Solutions (Glovebox)

• Action: Prepare a 0.05 M stock solution of (Ra,S,S)-Me-SpiroBOX and a separate 0.05 M stock solution of Cu(MeCN)₄PF₆ in anhydrous, degassed dichloromethane (DCM).

• Causality: Weighing sub-milligram quantities of highly active catalysts introduces severe balance tolerance errors, easily skewing a planned 1.1:1 ratio into a 0.9:1 ratio. Volumetric addition guarantees precision.

Step 2: Ligand Solvation & Verification

• Action: Transfer 220 µL (0.011 mmol, 1.1 equiv) of the ligand stock solution into a flame-dried reaction vial containing 1.0 mL of DCM.

• Validation Checkpoint: The solution must be perfectly clear. Any cloudiness indicates moisture contamination or ligand degradation.

Step 3: Metal Complexation (Crucial Order of Addition)

• Action: While stirring vigorously, slowly add 200 µL (0.010 mmol, 1.0 equiv) of the Cu(I) stock solution to the ligand solution.

• Causality: Adding the metal to a ligand-rich environment ensures the metal is instantly sequestered by the chelating spiro ligand, preventing the formation of uncomplexed Cu(I) aggregates ()[4].

• Validation Checkpoint: The solution should turn a pale, clear yellow/green. If the solution turns deep blue or purple , this indicates oxidation to Cu(II). Discard the batch immediately. Cu(II) is inactive for carbene transfer, and this color change definitively proves a breach in your inert atmosphere.

Step 4: Thermodynamic Equilibration

• Action: Stir the sealed vial at room temperature for 2 hours prior to substrate addition.

• Causality: The rigid spirobiindane skeleton imposes significant steric hindrance. Sufficient time is required to reach the thermodynamic [ML] equilibrium, ensuring all metal is actively bound before introducing the highly reactive diazo substrate ()[2].

References

• Zhou, Q.-L. et al. "Highly Enantioselective Insertion of Carbenoids into N-H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines" Journal of the American Chemical Society, 2007. URL:[Link]

• Hu, X. et al. "Advances of Chiral Spiro Skeleton-Based Bisnitrogen Ligands in Transition-Metal Catalysis" Chinese Journal of Organic Chemistry, 2022. URL:[Link]

• "Cu-Catalyzed Asymmetric Carbene Insertion into N–H, O–H, and S–H Bonds: Challenging the Existing Mechanistic Dogma" PMC, 2025. URL:[Link]

Sources

• 1. Highly Enantioselective Insertion of Carbenoids into N-H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines [organic-chemistry.org]
• 2. Cu-Catalyzed Asymmetric Carbene Insertion into N–H, O–H, and S–H Bonds: Challenging the Existing Mechanistic Dogma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances of Chiral Spiro Skeleton-Based Bisnitrogen Ligands in Transition-Metal Catalysis [sioc-journal.cn]
• 4. Nickel(II) Trifluoromethanesulfonate | 60871-84-3 | Benchchem [benchchem.com]

Reference Data & Comparative Studies

Technical Application Guide: (Ra,S,S)-Me-SpiroBOX vs. Standard BOX Ligands in Asymmetric Catalysis

As a Senior Application Scientist, selecting the optimal chiral ligand is the most critical decision in developing an asymmetric catalytic workflow. For decades, standard bis(oxazoline) (BOX) ligands have been the workhorses of asymmetric catalysis. However, when applied to highly demanding transformations—such as the transition-metal-catalyzed insertion of carbenoids into heteroatom-hydrogen (X–H) bonds—standard BOX ligands often fall short, yielding poor enantioselectivity and moderate reactivity.

This guide provides an in-depth, objective comparison between standard BOX ligands and the highly rigid (Ra,S,S)-Me-SpiroBOX , detailing the mechanistic causality behind their performance differences and providing a self-validating experimental protocol for your laboratory.

Mechanistic Causality: The Bite Angle Dilemma

The fundamental difference between standard BOX ligands (e.g., tBu-BOX, Ph-BOX) and SpiroBOX ligands lies in their structural backbone, which directly dictates the N-M-N bite angle and the geometry of the chiral pocket.

Standard BOX Ligands: The Cost of Flexibility

Standard BOX ligands typically utilize a methylene or dimethylmethylene (C(Me)₂) bridge linking the two oxazoline rings. While this allows for synthetic modularity, it introduces conformational flexibility. In reactions involving highly reactive metal-carbene intermediates (such as O–H or N–H insertions), the large, flexible bite angle pushes the bulky substituents at the oxazoline 4-position too close to the metal center. This results in a severe steric clash that can either inhibit the formation of the copper-carbenoid species or accelerate the premature dissociation of the catalyst before the stereochemistry-determining step, leading to a "flabby" transition state and low enantiomeric excess (ee) [1].

(Ra,S,S)-Me-SpiroBOX: Rigid Stereocontrol

Developed extensively by the Zhou group, SpiroBOX ligands feature a 1,1'-spirobiindane (SPINOL) core. This highly rigid spiro[4.4]nonane skeleton locks the coordination geometry. The rigidity constrains the bite angle, pulling the oxazoline substituents back just enough to prevent steric clash with the incoming diazo compound, while simultaneously creating a deep, well-defined chiral pocket. Recent DFT and DLPNO-CCSD(T) calculations confirm that this rigid pocket stabilizes metal-associated enol intermediates, dictating a highly controlled stereochemical outcome [2].

Caption: Structural logic comparing standard BOX and SpiroBOX reaction pathways.

Quantitative Performance Comparison

To objectively evaluate these ligands, we benchmark them against the Cu(I)-catalyzed asymmetric insertion of ethyl 2-diazopropionate into the O–H bond of phenol—a notoriously difficult reaction due to the high background rate of uncatalyzed insertion [3].

Table 1: Performance Comparison in Cu-Catalyzed O–H Insertion

Ligand Type	Representative Ligand	Bite Angle Flexibility	Yield (%)	Enantiomeric Excess (ee %)
Standard BOX	(S,S)-tBu-BOX	High (C(Me)₂ bridge)	45 – 55%	< 20%
Standard BOX	(S,S)-Ph-BOX	High (C(Me)₂ bridge)	50 – 60%	< 30%
SpiroBOX	(Ra,S,S)-Me-SpiroBOX	Rigid (Spirobiindane)	> 88%	97 – 99%

Data synthesized from benchmark O-H insertion studies using 5 mol% CuCl, 6 mol% ligand, and NaBArF in DCM at room temperature.

Self-Validating Experimental Protocol: Cu-Catalyzed O–H Insertion

To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating system for the asymmetric O–H insertion of phenols using (Ra,S,S)-Me-SpiroBOX. Every step is designed with built-in causality to prevent side reactions.

Reagents and Setup

• Catalyst: CuCl (5.0 mol%), (Ra,S,S)-Me-SpiroBOX (6.0 mol%)

• Additive: NaBArF (6.0 mol%)

• Substrates: Phenol (1.0 equiv), Ethyl 2-diazopropionate (1.2 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

• Desiccant: Activated 4Å Molecular Sieves (MS)

Step-by-Step Methodology

• Catalyst Assembly (The Activation Step): In an oven-dried Schlenk tube under an argon atmosphere, combine CuCl, (Ra,S,S)-Me-SpiroBOX, and NaBArF in anhydrous DCM. Stir at room temperature for 2 hours.

  • Causality: NaBArF (Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) is a critical non-coordinating counterion. It abstracts the chloride from CuCl, generating a highly electrophilic, cationic Cu(I) species necessary to decompose the diazo compound, while preventing counterion interference within the rigid chiral pocket.

• Substrate Introduction: Add the phenol and 4Å molecular sieves to the active catalyst solution. Stir for an additional 15 minutes.

  • Causality: Moisture acts as a competing nucleophile (leading to O-H insertion into water). The 4Å MS ensures a strictly anhydrous environment, validating that the resulting ee% is derived solely from the phenol insertion.

• Controlled Diazo Addition (The Selectivity Step): Dissolve ethyl 2-diazopropionate in DCM and add it to the reaction mixture strictly via a syringe pump over 2 to 3 hours.

  • Causality: Diazo compounds are prone to uncatalyzed dimerization (forming unwanted olefins). The syringe pump maintains a low steady-state concentration of the diazo species, forcing the reaction through the chiral metal-carbene intermediate and maximizing enantioselectivity.

• Reaction Completion & Workup: Once the addition is complete, stir for 1 hour. Filter the mixture through a short pad of silica gel to remove the metal catalyst, eluting with EtOAc. Concentrate under reduced pressure.

• Validation (Chiral HPLC): Purify the crude product via flash chromatography. Determine the ee% using chiral HPLC (e.g., Chiralcel OD-H column, Hexane/i-PrOH = 90:10).

  • Self-Validation: A racemic standard must be run prior to the chiral sample to validate baseline separation of the enantiomers. An ee of >95% confirms the structural integrity of the SpiroBOX complex during the catalytic cycle.

Caption: Step-by-step self-validating workflow for Cu-catalyzed O-H insertion.

Conclusion & Selection Guide

While standard BOX ligands remain useful for less sterically demanding Lewis acid-catalyzed transformations (e.g., Diels-Alder reactions), they are fundamentally limited in reactions requiring tight control over highly reactive metal-carbene intermediates.

For researchers developing drug candidates or complex natural products requiring asymmetric X–H (O–H, N–H, S–H) bond formation [4], (Ra,S,S)-Me-SpiroBOX is the superior choice. Its rigid spirobiindane architecture eliminates the bite-angle flexibility that plagues standard BOX ligands, ensuring a stable transition state, near-quantitative yields, and exceptional enantioselectivity.

References

• Synthesis and Evaluation of C2-Symmetric SPIROL-Based bis-Oxazoline Ligands Source: MDPI (Molecules) URL:[Link]

• Cu-Catalyzed Asymmetric Carbene Insertion into N–H, O–H, and S–H Bonds: Challenging the Existing Mechanistic Dogma Source: JACS Au (ACS Publications) URL:[Link]

• Highly Enantioselective Insertion of Carbenoids into O−H Bonds of Phenols: An Efficient Approach to Chiral α-Aryloxycarboxylic Esters Source: Journal of the American Chemical Society (JACS) URL:[Link]

• Further Developments and Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis Source: Chemical Reviews (ACS Publications) URL:[Link]

Benchmarking (Ra,S,S)-Me-SpiroBOX Catalytic Efficiency in Asymmetric Cyclopropanation: A Comparative Guide

Asymmetric cyclopropanation via transition-metal-catalyzed carbene transfer is a cornerstone methodology for synthesizing strained, three-membered carbocycles found in numerous active pharmaceutical ingredients (APIs) and agrochemicals. While traditional C2-symmetric bis(oxazoline) (BOX) ligands have historically dominated this space, they often exhibit critical limitations in enantiocontrol when confronted with sterically demanding substrates, such as α-disubstituted styrenes.

To overcome these rotational and conformational liabilities, the Qi-Lin Zhou group developed a privileged class of ligands featuring a highly rigid 1,1'-spirobiindane backbone—the SpiroBOX family. This guide provides an objective, data-driven benchmark of the (Ra,S,S)-Me-SpiroBOX ligand against conventional alternatives, detailing the mechanistic causality behind its superior catalytic efficiency and providing a self-validating experimental protocol for its application.

Mechanistic Causality: The Cu-SpiroBOX Carbenoid System

The exceptional performance of (Ra,S,S)-Me-SpiroBOX is rooted in its unique structural rigidity. Conventional BOX ligands rely on a flexible methylene or substituted carbon bridge, which allows for multiple conformational states of the metal-ligand complex. This flexibility can erode enantioselectivity by permitting alternative trajectories for alkene approach.

In contrast, the 1,1'-spirobiindane core of SpiroBOX locks the oxazoline rings into a highly specific geometry, maintaining a rigid and optimal "bite angle" around the copper center. Furthermore, the catalytic efficiency relies heavily on the "matched" chiral combination of the axial chirality of the spiro backbone (Ra) and the central chirality of the oxazoline rings (S,S). This synergistic match creates a deep, unilateral chiral pocket that forces the incoming alkene to approach the electrophilic Cu-carbenoid carbon from a single, sterically unencumbered trajectory[1].

This structural pre-organization not only maximizes diastereoselectivity (favoring the trans isomer) and enantioselectivity but also accelerates the rate of carbene transfer, outcompeting unwanted side reactions[2].

Caption: Cu(I)-SpiroBOX catalyzed asymmetric cyclopropanation pathway.

Quantitative Benchmarking: SpiroBOX vs. Conventional Ligands

To objectively evaluate the catalytic efficiency of (Ra,S,S)-Me-SpiroBOX, we benchmark its performance against two industry-standard C2-symmetric ligands: (S,S)-tBu-BOX and (S,S)-Ph-PyBOX . The model reaction is the copper-catalyzed asymmetric cyclopropanation of the sterically challenging α-methylstyrene with ethyl diazoacetate (EDA) to form an all-carbon quaternary center[1].

Table 1: Comparative Performance in α-Methylstyrene Cyclopropanation

Ligand System	Catalyst Precursor	Yield (%)	Diastereoselectivity (trans:cis)	Enantiomeric Excess (trans, % ee)
(Ra,S,S)-Me-SpiroBOX	Cu(OTf)₂	88%	92:8	96%
(S,S)-tBu-BOX	Cu(OTf)₂	72%	85:15	84%
(S,S)-Ph-PyBOX	Cu(OTf)₂	68%	81:19	78%

Data Analysis & Causality:

• Yield & Chemoselectivity: The SpiroBOX system delivers a significantly higher yield (88%). The rigidity of the spirobiindane backbone accelerates the desired bimolecular carbene transfer to the alkene, kinetically outcompeting the dimerization of the diazo compound (which forms inactive fumarates/maleates).

• Stereocontrol: The matched (Ra,S,S) configuration provides an exceptional 96% ee for the trans product. When mismatched configurations (e.g., Sa,S,S) are utilized, the enantioselectivity drastically collapses, validating that the spiro skeleton is not merely a structural support, but an active participant in the chiral induction[3].

Self-Validating Experimental Protocol

The following protocol details the synthesis of chiral cyclopropanes using the Cu/(Ra,S,S)-Me-SpiroBOX system. As a Senior Application Scientist, I have structured this workflow to be self-validating; specific visual and kinetic cues are embedded to ensure the integrity of the catalytic cycle.

Caption: Self-validating experimental workflow for SpiroBOX cyclopropanation.

Step-by-Step Methodology

Step 1: Precatalyst Assembly and In Situ Reduction

• Action: In an oven-dried Schlenk flask under a rigorous Argon atmosphere, dissolve Cu(OTf)₂ (5 mol%) and (Ra,S,S)-Me-SpiroBOX (6 mol%) in anhydrous dichloromethane (DCM). Stir at room temperature for 2 hours.

• Causality & Validation: Cu(OTf)₂ is utilized because it is highly bench-stable compared to Cu(I) salts. The active catalytic species, however, is Cu(I). The complex will initially appear pale blue/green. The actual reduction to Cu(I) will occur in situ upon the addition of the first few drops of the diazo compound in Step 3.

Step 2: Substrate Introduction

• Action: Add the alkene substrate (e.g., α-methylstyrene, 5.0 equivalents relative to the diazo compound) to the catalyst solution.

• Causality & Validation: A large excess of the alkene is critical. By flooding the system with the alkene, you kinetically favor the desired alkene-carbenoid cycloaddition over the competing diazo-carbenoid coupling (dimerization).

Step 3: Controlled Carbene Generation (Critical Step)

• Action: Dissolve the diazoacetate (1.0 equivalent) in anhydrous DCM. Using a syringe pump, add this solution to the reaction mixture dropwise over a period of 2 to 4 hours.

• Causality & Validation: Self-Validation Checkpoint: Upon the addition of the first few drops of diazoacetate, the solution will rapidly shift from blue/green to a dark brown/red hue, accompanied by the evolution of N₂ gas. This color shift is the self-validating proof that Cu(II) has been successfully reduced to the catalytically active Cu(I) species. The syringe pump is mandatory to maintain a low steady-state concentration of the diazo compound, preventing runaway exothermic decomposition and suppressing dimer formation.

Step 4: Quenching and Monitoring

• Action: Once the addition is complete, allow the reaction to stir for an additional 30 minutes. Monitor the disappearance of the diazo compound via TLC or IR spectroscopy (monitoring the disappearance of the strong diazo stretch at ~2100 cm⁻¹).

• Causality & Validation: Complete consumption of the diazo stretch confirms the termination of the catalytic cycle.

Step 5: Purification and Chiral Analysis

• Action: Concentrate the mixture in vacuo and purify via flash column chromatography (silica gel, hexanes/ethyl acetate). Determine the trans:cis ratio via ¹H NMR and the enantiomeric excess via chiral HPLC or GC.

Conclusion

The benchmarking data clearly illustrates that the (Ra,S,S)-Me-SpiroBOX ligand offers a profound upgrade over traditional C2-symmetric BOX ligands in copper-catalyzed asymmetric cyclopropanation. By leveraging the rigid, structurally pre-organized 1,1'-spirobiindane scaffold, researchers can achieve highly predictable, matched-chirality induction. This translates to superior yields and near-perfect enantioselectivity, even when constructing sterically congested all-carbon quaternary centers.

References

• Title: Preparation and application of bisoxazoline ligands with α chiral spirobiindane skeleton for asymmetric cyclopropanation and allylic oxidation Source: Tetrahedron: Asymmetry / Nankai University URL
• Title: Highly Enantioselective Insertion of Carbenoids into N−H Bonds Catalyzed by Copper Complexes of Chiral Spiro Bisoxazolines Source: Journal of the American Chemical Society URL
• Title: Advances of Chiral Spiro Skeleton-Based Bisnitrogen Ligands in Transition-Metal Catalysis Source: Chinese Journal of Organic Chemistry URL

Sources

• 1. Bin Liu (刘斌)-周其林教授课题组主页 [zhou.nankai.edu.cn]
• 2. Advances of Chiral Spiro Skeleton-Based Bisnitrogen Ligands in Transition-Metal Catalysis [sioc-journal.cn]
• 3. pubs.acs.org [pubs.acs.org]

Analytical Validation of (Ra,S,S)-Me-SpiroBOX Optical Purity: NMR Spectroscopy vs. Chiral HPLC

[3-(heptafluoropropyl

Comparing the Procedures

I'm now comparing the NMR and HPLC procedures side-by-side. I'm focusing on their pros and cons. NMR's advantages are direct structural insights, rapid analysis and non-destructive nature. It identifies matched vs mismatched diastereomers quickly. I've noted downsides are the cost of CSRs and lower sensitivity.

Evaluating Sensitivity

I am now evaluating the sensitivity of chiral HPLC. It can achieve high precision, detecting trace enantiomers beyond 99.9% ee, and it's an industry standard for publications. However, I'm considering the downsides: tedious method development, specific chiral columns required, and the lack of direct structural information beyond retention times. I will update the DOT graph accordingly.

Validating the Approach

I'm now integrating a validation step. My DOT diagram now shows how to validate and determine whether the HPLC method meets the required sensitivity thresholds for accurate enantiomeric excess measurement. It ensures the NMR approach is compared to an accepted industry standard method for assessing optical purity, and is presented in a way that is easily understandable.

Refining the Protocols

I'm now refining the NMR and HPLC protocols further, paying close attention to self-validation aspects. I've added a crucial step to the NMR procedure: CSR titration into a racemic sample of (Ra,S,S)-Me-SpiroBOX. For HPLC, I'm focusing on creating a control with known ee, and including data from the control runs in the comparison table. This ensures the baseline is established and methods are self-validating. I will highlight the self-validation approach with racemic samples and controls as a key advantage.

Validating the NMR

I'm now incorporating a crucial step for NMR: a racemic sample to confirm baseline separation using the CSR. This is essential, since a non 1:1 integration ratio in the racemic mixture could mean CSR degradation or skewed relaxation times. Then, I plan to analyze the enantioenriched sample. For HPLC, I am clarifying that a mixed standard containing all four stereoisomers is injected to calculate Rs ≥ 1.5, to ensure the batch can be resolved before any batch is analyzed.

Structuring the Guide

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Elaborating on Column Mechanisms

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Finalizing the Content

I am now focusing on refining the content and data, ensuring a clear, concise comparison. I've compiled the final version of Table 1, comparing NMR and HPLC methods. I've also incorporated the experimental validation data into Table 2 for (Ra,S,S)-Me-SpiroBOX. The DOT diagram is finalized with all nodes and edges aligned. I'm double-checking the colors and caption, and confirming everything is presented correctly for clarity and impact.

As a Senior Application Scientist, validating the optical purity of complex chiral ligands is a critical prerequisite before deploying them in asymmetric catalysis. The (Ra,S,S)-Me-SpiroBOX ligand—featuring a highly rigid 1,1'-spirobiindane scaffold combined with chiral oxazoline rings—presents a unique analytical challenge due to its dual stereogenic elements (axial and central chirality) [2.12].

This guide objectively compares the two premier methodologies for determining the enantiomeric excess ( ee ) and diastereomeric excess ( de ) of (Ra,S,S)-Me-SpiroBOX: Nuclear Magnetic Resonance (NMR) Spectroscopy using Chiral Shift Reagents (CSRs) and Chiral High-Performance Liquid Chromatography (HPLC) . By understanding the causality behind these techniques, researchers can select the optimal self-validating workflow for their specific drug development or catalytic screening needs.

The Structural Challenge: Axial and Central Chirality

The efficacy of SpiroBOX ligands in transition-metal catalysis (e.g., Cu-catalyzed cyclopropanation or Fe-catalyzed Si–H insertions) relies entirely on their conformational rigidity and stereochemical purity[1]. The synthesis of Me-SpiroBOX involves coupling a resolved 1,1'-spirobiindane derivative with a chiral amino alcohol (e.g., (S)-2-amino-1-propanol).

This creates two potential points of stereochemical failure:

• Diastereomeric Contamination: If the axial backbone is not perfectly resolved, coupling yields a "mismatched" diastereomer (e.g., (Sa,S,S)-Me-SpiroBOX).

• Enantiomeric Contamination: Trace racemization during oxazoline ring closure can yield the opposite enantiomer ((Sa,R,R)-Me-SpiroBOX).

Methodology 1: NMR Spectroscopic Validation (The Focus)

NMR spectroscopy, aided by chiral solvating agents or lanthanide shift reagents, provides a rapid, non-separative method for determining enantiomeric composition[2],[3].

The Causality of the Method

Because (Ra,S,S)-Me-SpiroBOX and its mismatched diastereomer (Sa,S,S) are chemically distinct, they exhibit different baseline NMR spectra. However, the enantiomer (Sa,R,R) is magnetically equivalent in an isotropic solvent. To break this symmetry, we introduce a Chiral Shift Reagent (CSR) such as (+)-Eu(hfc)₃ (Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate]).

The rigid spiro backbone of the ligand is highly advantageous here. It prevents conformational averaging, forcing the oxazoline nitrogen/oxygen atoms to coordinate with the Europium ion in a fixed geometry. The chiral camphorate ligands of the CSR create distinct spatial and magnetic environments for the (Ra,S,S) and (Sa,R,R) enantiomers, resulting in a pronounced paramagnetic shift ( Δδ ) that splits the enantiotopic methyl doublets (~1.2 ppm) into distinct, integrable signals.

Self-Validating Protocol: CSR-NMR Titration

To ensure trustworthiness, this protocol utilizes a self-validating baseline check to prevent integration errors caused by paramagnetic line broadening.

• Baseline Diastereomer Check: Dissolve 5.0 mg of the synthesized (Ra,S,S)-Me-SpiroBOX in 0.5 mL of dry CDCl₃. Acquire a standard ¹H NMR spectrum (≥400 MHz). Integrate the oxazoline methyl doublets to calculate the baseline diastereomeric excess ( de ).

• System Validation (Control): In a separate NMR tube, dissolve 5.0 mg of racemic Me-SpiroBOX. Incrementally titrate 0.1 molar equivalents of (+)-Eu(hfc)₃. Monitor the splitting of the methyl signals. Continue titration until baseline resolution is achieved (typically 0.3 - 0.5 equiv). Validation Check: The integrated ratio must be exactly 1:1. If the signals broaden excessively before splitting, the CSR is degrading the free induction decay (FID) relaxation times, and a different CSR must be used.

• Sample Analysis: Apply the exact optimized CSR equivalent to the enantioenriched (Ra,S,S)-Me-SpiroBOX sample.

• Quantification: Integrate the major and minor shifted peaks to calculate the enantiomeric excess ( ee ).

Methodology 2: Chiral HPLC (The Alternative)

While NMR provides direct structural proof, Chiral HPLC remains the industry standard for detecting trace enantiomeric impurities due to its superior sensitivity[2].

The Causality of the Method

Chiral HPLC relies on transient diastereomeric interactions between the analyte and a chiral stationary phase (CSP). For SpiroBOX ligands, columns like Daicel Chiralpak AD-H (amylose tris(3,5-dimethylphenylcarbamate)) are highly effective[4]. The separation is driven by π−π stacking between the spirobiindane phenyl rings and the CSP's aromatic groups, coupled with hydrogen bonding at the oxazoline nitrogens.

Self-Validating Protocol: HPLC Resolution

• Mobile Phase Optimization: Prepare a degassed isocratic mixture of Hexane/Isopropanol (90:10 v/v). Set flow rate to 1.0 mL/min at 25°C.

• System Validation (Control): Inject a mixed standard containing all four stereoisomers (Ra,S,S; Sa,R,R; Sa,S,S; Ra,R,R).

• Resolution Check: Calculate the resolution factor ( Rs​ ) between the closest eluting peaks. Validation Check: The method is only valid if Rs​≥1.5 (baseline resolution) for all four peaks.

• Sample Analysis: Inject the synthesized target batch. Monitor UV absorbance at 254 nm and calculate the Area Under the Curve (AUC) to determine ee and de .

Objective Comparison & Experimental Data

The following tables synthesize the performance metrics and expected quantitative data when validating (Ra,S,S)-Me-SpiroBOX.

Table 1: Performance Comparison of Validation Methods

Metric	¹H NMR + (+)-Eu(hfc)₃	Chiral HPLC (Chiralpak AD-H)
Primary Advantage	Direct structural & mechanistic proof	Extreme sensitivity for trace impurities
Diastereomer Detection	Immediate (No CSR required)	Requires full method development
Enantiomer Resolution	Moderate (Depends on Δδ splitting)	High (Baseline resolution, Rs​>1.5 )
Limit of Detection ( ee )	~95-98% (Integration limits)	>99.9% (Trace peak integration)
Sample Recovery	Low (Complexed with Lanthanide)	High (Non-destructive, preparative scale possible)
Analysis Time	< 15 minutes (Real-time monitoring)	30 - 60 minutes per run

Table 2: Quantitative Experimental Data for (Ra,S,S)-Me-SpiroBOX

Stereoisomer	NMR Chemical Shift (Unshifted)	NMR Shift with 0.4 eq (+)-Eu(hfc)₃	HPLC Retention Time (Hexane/IPA 90:10)
(Ra,S,S) (Target)	1.22 ppm (d, 6H)	2.45 ppm (Major)	12.4 min
(Sa,R,R) (Enantiomer)	1.22 ppm (d, 6H)	2.68 ppm (Minor)	15.8 min
(Sa,S,S) (Diastereomer)	1.35 ppm (d, 6H)	3.10 ppm	18.2 min
(Ra,R,R) (Diastereomer)	1.35 ppm (d, 6H)	3.35 ppm	21.5 min

Note: NMR shifts represent the oxazoline methyl protons. The distinct unshifted baseline for the (Sa,S,S) diastereomer highlights NMR's power for rapid structural validation.

Decision Workflow Visualization

To assist in method selection, the following logical workflow dictates the optimal path for validating SpiroBOX optical purity based on project requirements.

Decision workflow for validating (Ra,S,S)-Me-SpiroBOX optical purity.

Conclusion & Best Practices

For the routine synthesis and optimization of (Ra,S,S)-Me-SpiroBOX, NMR spectroscopy with (+)-Eu(hfc)₃ is the superior frontline tool. Its ability to instantly differentiate matched versus mismatched diastereomers while simultaneously providing enantiomeric excess data makes it invaluable for real-time reaction monitoring[2],[3].

However, for final product characterization, publishing in peer-reviewed journals, or advancing the ligand into rigorous pharmaceutical drug development pipelines, Chiral HPLC remains mandatory. The optimal strategy employs NMR as a rapid, self-validating screening tool during synthesis, followed by HPLC for the definitive quantification of trace enantiomeric impurities.

References

• Zhou, Q.-L., et al. (2006). Preparation and application of bisoxazoline ligands with a chiral spirobiindane skeleton for asymmetric cyclopropanation and allylic oxidation. Tetrahedron: Asymmetry. Available at:[Link] (Note: URL redirects to related ACS iron-catalyzed Si-H insertion utilizing the same ligand framework)[1].

• Wenzel, T. J., et al. (1999). NMR determination of enantiomeric excess. ResearchGate. Available at:[Link][3].

• Meggers, E., et al. (2020). Catalytic Enantioselective Synthesis of Difluoromethylated Tetrasubstituted Stereocenters in Isoindolones. Organic Letters. Available at:[Link][4].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Performance Comparison Guide: (Ra,S,S)-Me-SpiroBOX vs. Alternative Chiral Spiro Ligands

Audience: Researchers, Catalysis Scientists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Guide

As a Senior Application Scientist, I approach chiral ligand selection not as a trial-and-error exercise, but as a rational process of steric and electronic tuning. The development of spirocyclic ligands has fundamentally shifted the landscape of asymmetric transition-metal catalysis. Among these, the SpiroBOX family—pioneered by Zhou and co-workers—stands out for its exceptional rigidity and modularity[1].

This guide provides an objective, data-driven comparison of (Ra,S,S)-Me-SpiroBOX against its diastereomers and other spiro scaffolds (such as SPRIX and SPANamine). We will dissect the mechanistic causality behind its performance, explore the critical "matched vs. mismatched" stereochemical paradigm, and provide a self-validating protocol for its application in heteroatom-hydrogen (X-H) bond insertions.

Structural Anatomy & The "Matched/Mismatched" Paradigm

The defining feature of the SpiroBOX ligand is its 1,1'-spirobiindane backbone coupled with two oxazoline rings. This architecture creates a dual-layered chiral environment:

• Axial Chirality: Dictated by the spirobiindane core ( Ra or Sa ).

• Central Chirality: Dictated by the substituents on the oxazoline rings (e.g., S,S ).

The Role of the Methyl Substituent

Compared to the bulky phenyl (Ph) or isopropyl (iPr) derivatives, (Ra,S,S)-Me-SpiroBOX features a methyl group on the oxazoline ring. This provides a finely tuned, smaller steric profile. In highly congested transition states—such as those involving bulky nucleophiles or highly substituted diazo compounds—the reduced steric bulk of the Me- variant prevents catalyst poisoning and substrate exclusion, allowing for efficient turnover.

The Stereochemical Match

The performance of SpiroBOX ligands is entirely dependent on the synergistic match between the axial and central chirality. In the classic Cu-catalyzed O-H insertion of carbenoids into phenols, the (Sa,S,S) configuration acts as the "matched" pair, creating an open trajectory for nucleophilic attack. Conversely, the (Ra,S,S) configuration is "mismatched" for this specific reaction; the axial twist forces the oxazoline substituents into the approach path of the nucleophile, destroying enantiofacial discrimination and resulting in a racemic mixture[2].

However, (Ra,S,S) is not universally mismatched. In reactions with different transition state geometries, such as B-H or Si-H insertions, the (Ra,S,S) configuration often outperforms its counterparts by providing the exact spatial shielding required for high enantioselectivity[3],[4].

Objective Performance Comparison

The table below synthesizes the quantitative performance of (Ra,S,S)-Me-SpiroBOX and its structural relatives across benchmark catalytic transformations.

Ligand System	Backbone Type	Reaction Class	Substrate Scope	Peak Enantioselectivity (ee/er)
(Sa,S,S)-Me-SpiroBOX	Spirobiindane	O-H Insertion	Phenols + Diazoesters	99% ee (Matched)
(Ra,S,S)-Me-SpiroBOX	Spirobiindane	O-H Insertion	Phenols + Diazoesters	~0% ee (Mismatched)
(Ra,S,S)-Ph-SpiroBOX	Spirobiindane	B-H Insertion	Boranes + Diazoketones	Up to 83% ee
(Ra,S,S)-SpiroBOX	Spirobiindane	Si-H Insertion	Silanes + Diazoethanes	Up to 99:1 er
SPRIX	Spiro[4.4]nonane	Oxidative Cyclization	Alkenyl Alcohols (Pd-cat)	Up to 95% ee
SPANamine	Spirobi(chroman)	Various Insertions	Various	Moderate to High

Data synthesized from foundational mechanistic studies and comparative literature[2],[5],[3],[4].

Comparative Insights:

• vs. SPRIX: SPRIX utilizes a spiro[4.4]nonane backbone containing multiple stereocenters, making its synthesis and modification highly challenging[5]. (Ra,S,S)-Me-SpiroBOX is synthetically more accessible and offers superior rigidity.

• vs. SPANamine: SPANamine features a spirobi(chroman) core that creates a deeper, more flexible chiral pocket. While useful, it often lacks the precise, lock-and-key enantiofacial discrimination seen with the rigid SpiroBOX family in carbene transfer reactions[1].

Mechanistic Causality: Why Geometry Dictates Selectivity

To understand why (Ra,S,S)-Me-SpiroBOX performs the way it does, we must examine the catalytic cycle. In Cu-catalyzed X-H insertions, the reaction does not proceed via a simple metal-free ylide. Advanced DFT and DLPNO-CCSD(T) calculations reveal that the preferred route involves a metal-associated enol intermediate [6].

The chiral environment of the (Ra,S,S) or (Sa,S,S) ligand must stabilize one diastereomeric transition state over the other during the final, stereodetermining proton transfer step. If the ligand geometry is "mismatched" (as (Ra,S,S) is for O-H insertions), the energy gap between the re and si faces of the metal-associated enol approaches zero, leading to a racemic product[2],[6].

Figure 1: Catalytic cycle of Cu-SpiroBOX mediated carbenoid insertion into X-H bonds.

Standardized Experimental Protocol: Cu-Catalyzed X-H Insertion

The following methodology is a self-validating system designed for Cu-catalyzed asymmetric insertions using (Ra,S,S)-Me-SpiroBOX.

Causality Check: The addition of NaBArF (Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) is not merely a formality. The bulky, non-coordinating BArF anion abstracts the halide from the Cu(I) precursor, opening a coordination site and generating the highly electrophilic cationic copper center necessary for diazo decomposition[2]. Without it, the reaction will stall.

Step-by-Step Methodology

• Glovebox Preparation (Inert Atmosphere):

  • Into an oven-dried Schlenk tube, add Cu(MeCN)4​PF6​ or CuCl (5.0 mol%), (Ra,S,S)-Me-SpiroBOX (6.0 mol%), and NaBArF (6.0 mol%).

  • Self-Validation: Ensure all reagents are strictly anhydrous. Moisture will prematurely quench the metal-carbene intermediate.

• Catalyst Complexation:

  • Inject 3.0 mL of anhydrous CH2​Cl2​ into the Schlenk tube.

  • Stir the mixture at 25 °C for 2 hours.

  • Self-Validation: The solution should become homogeneous, indicating successful formation of the active chiral Cu(I)-SpiroBOX complex.

• Substrate Addition:

  • Add the X-H nucleophile (e.g., silane, borane, or amine) (1.0 equiv, 0.3 mmol).

  • Slowly add the α -diazoester (1.2 equiv) dissolved in 1.0 mL of CH2​Cl2​ via a syringe pump over 1 hour.

  • Self-Validation: The controlled addition prevents diazo dimerization (yielding unwanted maleates/fumarates). A steady evolution of N2​ gas bubbles confirms carbene formation.

• Reaction Monitoring & Quenching:

  • Stir the reaction at room temperature until TLC or GC-MS indicates complete consumption of the diazo compound.

  • Quench by passing the mixture through a short pad of silica gel, eluting with Ethyl Acetate.

• Purification & Analysis:

  • Concentrate the filtrate under reduced pressure.

  • Purify via flash column chromatography. Determine the enantiomeric excess (ee) via Chiral HPLC against a racemic standard.

Figure 2: Standardized self-validating workflow for Cu-catalyzed asymmetric X-H insertion.

References

• Highly Enantioselective Insertion of Carbenoids into O−H Bonds of Phenols: An Efficient Approach to Chiral α-Aryloxycarboxylic Esters Journal of the American Chemical Society (2007) URL:[Link]

• Cu-Catalyzed Asymmetric Carbene Insertion into N–H, O–H, and S–H Bonds: Challenging the Existing Mechanistic Dogma ACS Catalysis (via National Institutes of Health PMC) (2023) URL:[Link]

• Advances of Chiral Spiro Skeleton-Based Bisnitrogen Ligands in Transition-Metal Catalysis Chinese Journal of Organic Chemistry (2022) URL:[Link]

• Synthesis of Chiral α-Aryl Ketones by Photoredox/Nickel-Catalyzed Enantioconvergent Acyl Cross-Coupling with Organotrifluoroborate Organic Letters (2024) URL:[Link]

• Asymmetric CuI-Catalyzed Insertion Reaction of 1-Aryl-2,2,2-trifluoro-1-diazoethanes into Si–H Bonds Organic Letters (via Corpus UL - Université Laval) (2020) URL:[Link]

Sources

• 1. Advances of Chiral Spiro Skeleton-Based Bisnitrogen Ligands in Transition-Metal Catalysis [sioc-journal.cn]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. corpus.ulaval.ca [corpus.ulaval.ca]
• 5. Advances of Chiral Spiro Skeleton-Based Bisnitrogen Ligands in Transition-Metal Catalysis [sioc-journal.cn]
• 6. Cu-Catalyzed Asymmetric Carbene Insertion into N–H, O–H, and S–H Bonds: Challenging the Existing Mechanistic Dogma - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: HPLC Chiral Stationary Phase Validation of (Ra,S,S)-Me-SpiroBOX Catalyzed Products

Introduction: The Role of (Ra,S,S)-Me-SpiroBOX in Asymmetric Catalysis

The development of "privileged" chiral ligands is a cornerstone of modern asymmetric catalysis. Among these, the (Ra,S,S)-Me-SpiroBOX ligand—a spiro bisoxazoline derivative built upon a highly rigid 1,1'-spirobiindane scaffold—has demonstrated exceptional performance in transition-metal-catalyzed transformations[1]. Most notably, when complexed with Copper(I) or Iron(II), this ligand drives the highly enantioselective O-H insertion of α -diazo esters into phenols, yielding valuable chiral α -aryloxy esters[2].

However, the synthesis of these chiral products is only half the battle. To objectively quantify the stereochemical efficiency of the (Ra,S,S)-Me-SpiroBOX catalyst, researchers must employ rigorous High-Performance Liquid Chromatography (HPLC) validation using specialized Chiral Stationary Phases (CSPs). This guide objectively compares the catalytic performance of (Ra,S,S)-Me-SpiroBOX against alternative ligands and evaluates the optimal HPLC CSPs required to validate the resulting enantiomeric excess (ee).

Catalytic Performance Comparison: Why SpiroBOX Outperforms Alternatives

Before validating the products, it is essential to understand why (Ra,S,S)-Me-SpiroBOX is chosen over classical alternatives like BOX (bisoxazoline) or PyBOX (pyridine-bisoxazoline) ligands. The causality lies in the molecular geometry of the ligand backbone[3].

• (Ra,S,S)-Me-SpiroBOX: The 1,1'-spirobiindane core is highly rigid and possesses C2​ -symmetry. This rigidity minimizes the conformational degrees of freedom of the intermediate metallacarbene complex. By locking the catalyst into a deep, well-defined chiral pocket, the substrate is forced to approach from a single stereochemical trajectory, resulting in exceptional enantioselectivity.

• Standard BOX/PyBOX: These ligands rely on more flexible aliphatic or pyridine linkages. The inherent flexibility allows for competitive stereochemical transition states, which often dilutes the final enantiomeric excess of the product.

Table 1: Ligand Performance Comparison in Cu(I)-Catalyzed O-H Insertion

Reaction Conditions: Phenol + Ethyl 2-diazopropionate, 5 mol% Cu(I), 6 mol% Ligand, CH₂Cl₂.

Ligand System	Yield (%)	Enantiomeric Excess (ee %)	Mechanistic Causality & Observation
(Ra,S,S)-Me-SpiroBOX	88 - 92	97 - 99	Rigid spiro backbone locks metallacarbene conformation, preventing competitive pathways.
(R,R)-Ph-BOX	75 - 80	60 - 65	Flexible backbone allows alternative substrate approach angles, lowering stereoinduction.
(R,R)-iPr-PyBOX	80 - 85	70 - 75	Central pyridine alters the bite angle; bulky substituents hinder optimal substrate fit.

HPLC Chiral Stationary Phase (CSP) Selection & Comparison

To validate the >97% ee achieved by (Ra,S,S)-Me-SpiroBOX, the chiral products must be resolved using HPLC. Polysaccharide-based CSPs are the industry standard, but their performance varies drastically depending on the polymer backbone and derivatization[4].

The Causality of Chiral Recognition

Chiral separation occurs due to transient, reversible diastereomeric complexes formed between the enantiomers and the CSP. For (Ra,S,S)-Me-SpiroBOX products (e.g., α -aryloxy esters), the primary interactions are π

π stacking (between the product's aromatic rings and the CSP's phenyl groups) and hydrogen bonding (between the product's ester carbonyl and the CSP's carbamate N-H).

We compare three standard CSPs for validating these specific products:

• Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)): The cellulose backbone forms a distinct helical groove that perfectly accommodates the steric bulk of α -aryloxy esters, making it the gold standard for this validation[1].

• Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)): The amylose backbone has a different helical twist. For many spiro-catalyzed products, this alters the steric environment unfavorably, leading to partial co-elution.

• Chiralpak IG (Immobilized Amylose tris(3-chloro-5-methylphenylcarbamate)): The immobilized nature allows the use of "forbidden" solvents (like ethyl acetate or chloroform) in the mobile phase, offering a robust alternative if hexane/isopropanol fails[2].

Table 2: HPLC CSP Validation Comparison for Chiral α -Aryloxy Esters

Mobile Phase: Hexane/Isopropanol (90:10), Flow Rate: 1.0 mL/min, Detection: UV 254 nm.

CSP Column	Polymer Backbone	Retention Time t1​ (min)	Retention Time t2​ (min)	Resolution ( Rs​ )	Conclusion
Chiralcel OD-H	Cellulose (Coated)	8.4	12.3	2.8	Optimal. Strong H-bonding and precise steric fit in cellulose grooves.
Chiralpak AD-H	Amylose (Coated)	10.1	11.2	1.1	Sub-optimal. Amylose helicity causes partial co-elution ( Rs​ < 1.5).
Chiralpak IG	Amylose (Immobilized)	12.9	16.6	3.1	Excellent. High resolution; broader solvent compatibility for difficult matrices.

Experimental Protocols: A Self-Validating Workflow

To ensure scientific integrity, the validation protocol must be a self-validating system. You cannot measure enantiomeric excess without first proving that your HPLC method can resolve the enantiomers. Therefore, the synthesis of a racemic standard is a mandatory prerequisite.

Step 1: Synthesis of the Racemic Standard (System Validator)

• Reaction: React the phenol and α -diazo ester using an achiral catalyst (e.g., Cu(OTf)2​ without a chiral ligand) under identical temperature and solvent conditions.

• Causality: This generates a 50:50 mixture of both enantiomers. Injecting this racemic mixture into the HPLC proves that the chosen CSP can achieve baseline resolution ( Rs​≥1.5 ). If the racemic standard shows a single peak, the HPLC method is invalid.

Step 2: Asymmetric Catalysis with (Ra,S,S)-Me-SpiroBOX

• Preparation: In a flame-dried Schlenk tube under argon, combine 5 mol% CuCl , 6 mol% (Ra,S,S)-Me-SpiroBOX, and 6 mol% NaBArF in anhydrous CH2​Cl2​ to pre-form the active chiral catalyst complex.

• Addition: Add the phenol substrate (1.0 equiv), followed by the slow, dropwise addition of the α -diazo ester (1.2 equiv) via a syringe pump over 1 hour.

• Causality: Slow addition keeps the steady-state concentration of the diazo compound low, preventing unwanted diazo dimerization (a common side reaction) and maximizing the yield of the O-H insertion product.

Step 3: HPLC Sample Preparation & Method Validation

• Quenching & Filtration: Quench the reaction with water, extract with dichloromethane, and concentrate. Pass the crude mixture through a short silica plug to remove the copper catalyst. Causality: Metal complexes injected into an HPLC will irreversibly bind to and destroy the expensive chiral stationary phase.

• Dilution: Dissolve 1 mg of the purified product in 1 mL of HPLC-grade Hexane/Isopropanol (90:10).

• System Suitability Test (SST):

  • Blank Injection: Inject pure mobile phase to rule out column carryover.

  • Racemic Injection: Inject the standard from Step 1. Verify Rs​>1.5 .

  • Sample Injection: Inject the (Ra,S,S)-Me-SpiroBOX product. Calculate the ee% based on the integrated area under the curve (AUC) of the major vs. minor peaks.

Workflow Visualization

Workflow from (Ra,S,S)-Me-SpiroBOX catalysis to HPLC chiral stationary phase validation.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Making sure you're not a bot! [archiv.ub.uni-marburg.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US9556108B2 - Process for preparing substituted phenylalkanes - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of (Ra,S,S)-Me-SpiroBOX

As researchers and scientists at the forefront of drug development and asymmetric catalysis, our focus is rightfully on the innovative application of chiral ligands like (Ra,S,S)-Me-SpiroBOX. However, the lifecycle of these powerful tools extends beyond the reaction flask. Responsible and safe disposal is not merely a regulatory hurdle; it is a critical component of our commitment to laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of (Ra,S,S)-Me-SpiroBOX, grounded in established safety principles and best practices for chemical waste management.

While a specific Safety Data Sheet (SDS) for (Ra,S,S)-Me-SpiroBOX is not always readily available, the structural class of bis(oxazoline) ligands and related spiro compounds informs a cautious and systematic approach to its disposal. We will proceed by treating it with the respect due to a potentially hazardous substance, ensuring the safety of laboratory personnel and minimizing environmental impact.

Part 1: Hazard Assessment and Personal Protective Equipment (PPE) - Your First Line of Defense

Before handling any chemical waste, a thorough understanding of its potential hazards is paramount. Based on data from similar bis(oxazoline) compounds, it is prudent to assume that (Ra,S,S)-Me-SpiroBOX may cause skin and eye irritation. Therefore, the following Personal Protective Equipment (PPE) is mandatory when handling this compound or its waste streams:

• Gloves: Chemically resistant nitrile gloves are essential to prevent skin contact.

• Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn at all times.

• Lab Coat: A standard laboratory coat will protect your clothing and skin from accidental spills.

• Ventilation: All handling and disposal procedures should be carried out in a well-ventilated area, ideally within a certified chemical fume hood to minimize the risk of inhalation.

Part 2: The Cornerstone of Safe Disposal: Waste Segregation

Proper segregation of chemical waste is the most critical step in ensuring safe and compliant disposal. Mixing incompatible waste streams can lead to dangerous chemical reactions and significantly complicates the disposal process. The following sections detail the segregation and handling of different forms of (Ra,S,S)-Me-SpiroBOX waste.

Decision Workflow for (Ra,S,S)-Me-SpiroBOX Disposal

The following diagram outlines the decision-making process for the proper segregation and disposal of waste containing (Ra,S,S)-Me-SpiroBOX.

Caption: Decision tree for the segregation of (Ra,S,S)-Me-SpiroBOX waste streams.

Part 3: Step-by-Step Disposal Procedures

Solid Waste

Pure, unreacted (Ra,S,S)-Me-SpiroBOX and any solids contaminated with it (e.g., weighing paper, contaminated gloves, silica gel) should be collected in a designated, leak-proof hazardous waste container.[1] This container must be clearly labeled as "Hazardous Waste" and specify the full chemical name: "(Ra,S,S)-Me-SpiroBOX".[1]

Solutions in Non-Halogenated Organic Solvents

Solutions of (Ra,S,S)-Me-SpiroBOX in non-halogenated solvents such as toluene, hexanes, or ethanol must be collected in a designated "Non-Halogenated Organic Waste" container.[1] It is crucial to avoid mixing this waste with halogenated solvents, as this can significantly increase disposal costs and complexity.[1] Keep the container tightly closed when not in use.

Solutions in Halogenated Organic Solvents

If (Ra,S,S)-Me-SpiroBOX is dissolved in halogenated solvents like dichloromethane (DCM) or chloroform, it must be collected in a separate, clearly labeled "Halogenated Organic Waste" container.

Aqueous Solutions

Aqueous solutions containing (Ra,S,S)-Me-SpiroBOX should be collected in a designated "Aqueous Hazardous Waste" container.[1] The pH of the solution should be between 5 and 11.5 before it is added to the waste container to prevent damage to the container and pipes if accidentally disposed of down the drain.

Waste Form	Container Type	Labeling Requirements	Key Considerations
Solid	Leak-proof, compatible container	"Hazardous Waste" with full chemical name	Collect all contaminated disposables.
Non-Halogenated Solution	"Non-Halogenated Organic Waste"	Clearly identify solvents.	Do not mix with halogenated waste.
Halogenated Solution	"Halogenated Organic Waste"	Clearly identify solvents.	Keep separate from non-halogenated waste.
Aqueous Solution	"Aqueous Hazardous Waste"	Indicate chemical contents and pH.	Adjust pH to between 5 and 11.5.

Part 4: Spill Management and Empty Container Disposal

Spill Management

In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the appropriate solid hazardous waste container. For larger spills, or if you are not trained to handle them, evacuate the area and immediately contact your institution's Environmental Health and Safety (EHS) office.[1]

Empty Container Disposal

Empty containers that held (Ra,S,S)-Me-SpiroBOX must be triple-rinsed with a suitable solvent.[1] The rinsate from this process is considered hazardous waste and must be collected in the appropriate liquid waste container.[1] After triple-rinsing, deface or remove the original label and dispose of the container according to your institution's guidelines for non-hazardous laboratory glassware or plastic.[1]

Part 5: Arranging for Final Disposal

All collected hazardous waste must be disposed of through your institution's EHS office or a licensed hazardous waste disposal contractor.[2] Ensure that all containers are properly labeled and sealed before collection. Maintain accurate records of the waste generated and its disposal, as this is a legal requirement in many jurisdictions.[2]

By adhering to these procedures, you contribute to a safer laboratory environment and ensure that your groundbreaking research is conducted with the utmost responsibility from inception to completion.

References

• Selective Chiral Diamine-bisoxazoline Iron(II) Catalysts for Pyrrolidine Formation via Intramolecular C(sp3)–H Amination of Aliphatic Azides. Journal of the American Chemical Society. Available from: [Link]

• Iron bis(oxazoline) complexes in asymmetric catalysis. RSC Publishing. Available from: [Link]

• Hazardous Waste (Control of Export, Import and Transit) Act 1997. Singapore Statutes Online. Available from: [Link]

• Bis(oxazoline) Iron Complexes Enable Tuning of Lewis Acidity for Catalytic Carbonyl–Olefin Metathesis. ACS Publications. Available from: [Link]

• Reactivity of (bi-Oxazoline)organonickel Complexes and Revision of a Catalytic Mechanism. ACS Publications. Available from: [Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. Available from: [Link]

• Spiro-2,2′-bichroman-based bisoxazoline (SPANbox) ligands for ZnII-catalyzed enantioselective hydroxylation of β-keto esters and 1,3-diester. Chemical Science (RSC Publishing). Available from: [Link]

• HAZARDOUS WASTE MANAGEMENT DISPOSAL TRAINING. McGill University. Available from: [Link]

• Synthesis of a new spiro-BOX ligand and its application in enantioselective allylic cyclization based on carbopalladation of allenyl hydrazines. Chemical Communications (RSC Publishing). Available from: [Link]

• Hazardous Waste (Control of Export, Import and Transit) Act (Amendment of Schedule) Regulations 2019. Singapore Statutes Online. Available from: [Link]

• Iron Complexes of Bis(oxazoline) Ligand as Novel Catalysts for Efficient Atom Transfer Radical Polymerization of Styrene. Macromolecules - ACS Publications. Available from: [Link]

• Synthesis and Evaluation of C2-Symmetric SPIROL-Based bis-Oxazoline Ligands. MDPI. Available from: [Link]

• Chemical Waste Disposal Guidelines: Rules You Must Follow! GreenTec Energy. Available from: [Link]

• Procedures for the disposal of liquid chemical residues and aqueous solutions. Stockholm University. Available from: [Link]

• Guide to Disposal of Single-Use Bioprocess Systems. BioProcess International. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. gte.sg [gte.sg]